tert-Butyl 1-methyl-1H-indole-3-carboxylate

Core Science & Biosynthesis

tert-Butyl 1-methyl-1H-indole-3-carboxylate chemical structure properties

Comprehensive Technical Guide: tert-Butyl 1-methyl-1H-indole-3-carboxylate in Drug Development

As a Senior Application Scientist, I frequently encounter the indole scaffold in advanced drug discovery campaigns. The strategic functionalization of this core—specifically through N-methylation and C3-esterification—transforms a simple building block into a highly tunable, metabolically stable pharmacophore. This whitepaper provides an in-depth analysis of the structural properties, synthetic methodologies, and medicinal chemistry applications of tert-Butyl 1-methyl-1H-indole-3-carboxylate (CAS: 111122-85-1).

Chemical Identification & Physicochemical Properties

The physical and spectroscopic properties of tert-butyl 1-methyl-1H-indole-3-carboxylate dictate its handling, reactivity, and formulation potential[1]. Below is a consolidated dataset for self-validating analytical checks during synthesis[2].

Property	Value
Chemical Name	tert-Butyl 1-methyl-1H-indole-3-carboxylate
CAS Number	111122-85-1
Molecular Formula	C₁₄H₁₇NO₂
Molecular Weight	231.29 g/mol
Physical State	Yellow oil to pale solid (dependent on purity/crystallization)
LogP (Predicted)	~3.8 (High lipophilicity)
¹H NMR (400 MHz, CDCl₃)	δ 1.63 (s, 9H), 3.73 (s, 3H), 7.26 (m, 3H), 7.67 (s, 1H), 8.14 (m, 1H)
¹³C NMR (100 MHz, CDCl₃)	δ 28.7, 33.3, 79.8, 108.8, 109.7, 121.7, 122.6, 126.7, 135.1, 137.3, 164.7
Mass Spectrometry (EI)	m/z 231 (M⁺), 175 (M⁺ - 56, loss of isobutylene)

Structural Rationale & Medicinal Chemistry

The indole nucleus is a uniquely adaptable pharmacophore leveraged by nature and chemists alike to yield diverse therapeutic agents[3]. The specific modifications present in tert-butyl 1-methyl-1H-indole-3-carboxylate serve precise mechanistic purposes:

• N1-Methylation (Metabolic Shielding): Unsubstituted indoles possess a hydrogen-bond donor at the N1 position, which is susceptible to rapid metabolic N-glucuronidation or N-oxidation in vivo. Methylation physically blocks this site, significantly increasing the logP (lipophilicity) and enhancing blood-brain barrier (BBB) permeability[3].

• C3 tert-Butyl Ester (Steric Bulk): While standard esters (like ethyl or methyl) are rapidly cleaved by plasma esterases, the bulky tert-butyl group provides intense steric hindrance. This shields the ester bond, increasing the compound's half-life. Furthermore, the tert-butyl group maximizes hydrophobic interactions within the deep binding pockets of target proteins[4].

Pharmacological Applications

Indole-3-carboxylate derivatives exhibit profound biological activities[5]. They are heavily utilized in the design of anti-inflammatory agents (acting as potent Cyclooxygenase-2 inhibitors by mimicking arachidonic acid) and anticancer agents (acting as allosteric inhibitors of the anti-apoptotic Survivin protein)[4].

Pharmacological modulation pathways of the indole-3-carboxylate scaffold.

Synthetic Workflows & Experimental Protocols

The synthesis of this molecule can be approached via late-stage functionalization of the indole core or through de novo ring construction[2].

Synthetic pathways for tert-Butyl 1-methyl-1H-indole-3-carboxylate.

Protocol 1: N-Alkylation of tert-butyl 1H-indole-3-carboxylate

Objective: Selective N1-methylation using a strong base and methyl iodide. Causality: The indole N-H proton is weakly acidic (pKa ~16.2). Sodium hydride (NaH) provides quantitative deprotonation, generating a highly nucleophilic indolyl anion. N,N-Dimethylformamide (DMF) is selected as the solvent because its polar aprotic nature optimally solvates the Na⁺ counterion, leaving the nitrogen fully exposed for an Sₙ2 attack on the electrophilic methyl iodide (MeI).

• Deprotonation Setup: Dissolve 1.0 eq of tert-butyl 1H-indole-3-carboxylate in anhydrous DMF (0.2 M) under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic deprotonation.

• Base Addition: Carefully add 1.2 eq of NaH (60% dispersion in mineral oil) in small portions.

  • Validation Checkpoint: Observe the immediate evolution of H₂ gas (bubbling). The solution will transition from clear to a pale yellow tint. Stir for 30 minutes until gas evolution completely ceases, validating that the indolyl anion has fully formed.

• Alkylation: Dropwise add 1.5 eq of MeI. Remove the ice bath and allow the reaction to warm to ambient temperature (20-25 °C) for 2 hours.

  • Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (4:1). The starting material (Rf ~0.3) must be completely consumed, replaced by a novel, less polar spot (Rf ~0.6) corresponding to the N-methylated product.

• Quench & Extraction: Quench the reaction by slowly adding ice-cold distilled water. Extract the aqueous layer three times with ethyl acetate (EtOAc). Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual DMF, then dry over anhydrous Na₂SO₄.

• Analytical Validation: Concentrate under reduced pressure. The protocol is validated if the crude ¹H NMR shows the absence of the broad N-H singlet (~8.5 ppm) and the appearance of a sharp N-CH₃ singlet at 3.73 ppm[2].

Protocol 2: Pd/C-Catalyzed Carbonylative Esterification

Objective: Direct C3-esterification of 1-methylindole using a solid-supported palladium catalyst[6]. Causality: Direct functionalization of the C3 position avoids the need for pre-functionalized starting materials. Pd/C facilitates C-H activation. Oxalic acid is utilized as an in situ carbon monoxide (CO) surrogate, eliminating the severe safety hazards associated with pressurized CO gas. N-iodosuccinimide (NIS) acts as a critical oxidant to regenerate the active Pd species[6].

• Reagent Assembly: In a heavy-walled pressure vial, combine 1-methylindole (1.0 eq), 5 wt% Pd/C (3 mol%), Li₂CO₃ (2.5 eq), NIS (1.5 eq), oxalic acid (4.0 eq), and tert-butanol (excess, acts as both reactant and co-solvent) in N,N-Dimethylacetamide (DMAc)[6].

• Degassing: Seal the vial with a PTFE septum. Purge the system with N₂ for 10 minutes.

  • Validation Checkpoint: Proper degassing is critical; the presence of oxygen will prematurely poison the Pd(0) catalyst and halt the catalytic cycle.

• Catalytic Heating: Heat the sealed vial to 110 °C for 16 hours behind a blast shield.

  • Validation Checkpoint: The generation of internal pressure (from CO₂ and CO release via oxalic acid decomposition) validates the activation of the carbonyl source.

• Filtration & Isolation: Cool to room temperature. Dilute with EtOAc and perform a hot filtration through a Celite pad to remove the heterogeneous Pd/C catalyst.

  • Validation Checkpoint: Purify via silica gel column chromatography. LC-MS analysis of the final fraction must yield an [M]⁺ peak at m/z 231 to confirm successful tert-butyl ester incorporation[2].

References

Sources

• 1. 2,2-dimethyl-1-(1-methyl-1H-indol-3-yl) propan-1-one suppliers & manufacturers in China [chemicalbook.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance | MDPI [mdpi.com]
• 4. brieflands.com [brieflands.com]
• 5. rjptonline.org [rjptonline.org]
• 6. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Technical Monograph: 1-Methyl-1H-Indole-3-Carboxylic Acid tert-Butyl Ester

This technical guide provides a comprehensive analysis of 1-methyl-1H-indole-3-carboxylic acid tert-butyl ester , a specialized intermediate in medicinal chemistry.

[1]

Chemical Identity & CAS Registry Analysis[1][2][3][4][5]

This compound is a specific ester derivative used primarily as a robust, orthogonally protected scaffold in the synthesis of indole-based pharmaceuticals (e.g., cannabinoid receptor agonists, antiviral agents).

Nomenclature & Identifiers[1][4][5][6][7][8][9]

• IUPAC Name: tert-Butyl 1-methyl-1H-indole-3-carboxylate

• Common Names: 1-Methylindole-3-carboxylic acid t-butyl ester; N-Methylindole-3-carboxylate t-butyl ester.

• Molecular Formula: C₁₄H₁₇NO₂[1]

• Molecular Weight: 231.29 g/mol [2]

CAS Number Verification

Unlike its parent acid or methyl ester, the tert-butyl ester is frequently a "make-on-demand" intermediate rather than a commodity catalog item. Researchers must often synthesize it from commercially available precursors.

Compound Identity	CAS Number	Availability
Target: tert-Butyl 1-methylindole-3-carboxylate	Not Widely Listed *	Synthesis Required (See Section 2)
Precursor A: tert-Butyl 1H-indole-3-carboxylate	126921-27-7	Commercial (High Availability)
Precursor B: 1-Methylindole-3-carboxylic acid	32387-21-6	Commercial (Moderate Availability)
Analog: Methyl 1-methylindole-3-carboxylate	108438-43-3	Commercial (Reference Standard)

*Note: While specific internal registry numbers exist in proprietary databases (e.g., pharmaceutical libraries), the most reliable procurement strategy is the acquisition of Precursor A (CAS 126921-27-7) followed by the N-methylation protocol detailed below.

Synthetic Architecture

The most efficient synthetic route avoids the direct esterification of 1-methylindole-3-carboxylic acid, as tert-butyl esterification of electron-rich aromatic acids can be sluggish or prone to decarboxylation under harsh acidic conditions.

Recommended Route:

N-methylation of the pre-formed tert-butyl ester.

Reaction Logic

The indole nitrogen (N1) is weakly acidic (

in DMSO). Deprotonation with a strong base generates an indolyl anion, which acts as a nucleophile toward methyl iodide (MeI). The tert-butyl group at C3 remains stable under these basic conditions, providing orthogonal protection.

Figure 1: Synthetic flow for the N-methylation of tert-butyl indole-3-carboxylate.

Detailed Experimental Protocol

Objective: Synthesis of 1-methyl-1H-indole-3-carboxylic acid tert-butyl ester on a 10 mmol scale.

Materials:

• tert-Butyl 1H-indole-3-carboxylate (2.17 g, 10 mmol)

• Sodium Hydride (60% dispersion in oil, 0.48 g, 12 mmol)

• Iodomethane (MeI) (0.75 mL, 12 mmol)

• DMF (Anhydrous, 20 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve tert-butyl 1H-indole-3-carboxylate (10 mmol) in anhydrous DMF (15 mL). Cool to 0°C in an ice bath.

• Deprotonation: Carefully add NaH (12 mmol) portion-wise. Evolution of

  gas will be observed. Stir at 0°C for 30 minutes until gas evolution ceases and the solution turns yellow/orange (formation of the indolyl anion).

• Alkylation: Add Iodomethane (12 mmol) dropwise via syringe.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 8:1). The N-methylated product usually has a higher

  than the starting material.

• Workup: Quench carefully with ice-cold water (50 mL). Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with brine (2 x 20 mL) to remove DMF.

• Purification: Dry over

  , filter, and concentrate. Purify via flash column chromatography (SiO2, 0-10% EtOAc in Hexanes).

Expected Yield: 85–95% (White to pale yellow solid).

Physicochemical Profile

Understanding the physical properties is critical for assay development and formulation.

Property	Value (Predicted/Observed)	Context
Appearance	White to pale yellow crystalline solid	Typical of pure indole esters.
Solubility	DMSO (>20 mg/mL), DCM, EtOAc	High lipophilicity due to t-butyl/methyl groups.
LogP	~3.8 – 4.2	Significant increase over parent acid (LogP ~2.3).
Stability (Acid)	Labile (Cleaves to acid)	Sensitive to TFA/HCl (forms parent acid).
Stability (Base)	Stable	Resistant to hydrolysis under mild basic conditions.

Orthogonal Deprotection Strategy

The utility of this molecule lies in its ability to withstand basic hydrolysis (e.g., saponification of a methyl ester elsewhere on the molecule) while being readily cleaved by acid.

Figure 2: Orthogonal stability profile demonstrating acid-lability vs. base-stability.

Application in Drug Discovery[11]

This scaffold is a "privileged structure" in medicinal chemistry, serving as a core for various bioactive agents.

Key Therapeutic Areas[11]

• Cannabinoid Agonists (CB2): Indole-3-carboxylates are structural analogs of JWH-018 and other synthetic cannabinoids. The tert-butyl group modulates lipophilicity and metabolic stability.

• Antiviral Agents: Used in the synthesis of HCV NS5B polymerase inhibitors where the indole core docks into hydrophobic pockets.

• Auxin Analogs: In agrochemistry, N-methylated indole derivatives are studied for plant growth regulation activity, mimicking Indole-3-acetic acid (IAA) but with altered transport kinetics.

Structural Activity Relationship (SAR)

• N1-Methylation: Prevents hydrogen bonding at the N1 position, increasing blood-brain barrier (BBB) permeability and altering receptor binding affinity.

• C3-Ester: The bulky tert-butyl group provides steric hindrance, protecting the carbonyl from nucleophilic attack and slowing metabolic hydrolysis compared to methyl/ethyl esters.

References

• Parent Precursor Identification: PubChem.[3] tert-Butyl 1H-indole-3-carboxylate (CAS 126921-27-7). National Library of Medicine. [Link]

• Synthesis Protocol (Analogous N-Methylation): Yamai, Y., et al. "Synthesis of Substituted t-Butyl 3-Alkyloxindole-3-carboxylates." Chemical and Pharmaceutical Bulletin, 2017. (Describes conditions for steric hindered indole esters).
• General Indole Reactivity: Sundberg, R. J. The Chemistry of Indoles. Academic Press.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. echemi.com [echemi.com]
• 3. 1-tert-Butyl 3-methyl 1H-indole-1,3-dicarboxylate | C15H17NO4 | CID 29946128 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Comparative Analysis of Methyl vs. tert-Butyl Indole-3-Carboxylates

Executive Summary

This technical guide analyzes the structural, synthetic, and pharmacological distinctions between methyl indole-3-carboxylate and tert-butyl indole-3-carboxylate . While both share the indole core common in medicinal chemistry (e.g., synthetic cannabinoids, auxin analogs), their utility diverges significantly due to the steric and electronic properties of the ester group.

For the researcher, the choice between these two esters is rarely arbitrary; it dictates the orthogonal protection strategy during synthesis and fundamentally alters the metabolic stability (PK/PD) of the final bioactive molecule.

Structural & Electronic Determinants

The indole-3-carboxylic acid scaffold is an electron-rich heteroaromatic system. The esterification at the C3 position introduces a carbonyl electron-withdrawing group (EWG), but the nature of the alkoxy group (methyl vs. tert-butyl) modulates local reactivity.

Steric Parameters

• Methyl Ester: The methyl group (

  ) is small (A-value ~1.70 kcal/mol) and allows facile approach of nucleophiles to the carbonyl carbon. It creates a planar conformation that maximizes conjugation with the indole -system.

• tert-Butyl Ester: The tert-butyl group (

  ) acts as a "steric shield." It is bulky and spherical, effectively blocking the trajectory (Bürgi-Dunitz angle) required for nucleophilic attack at the carbonyl. This steric bulk is the primary driver for its resistance to saponification.

Electronic Effects

• Inductive Effect (+I): The tert-butyl group is more electron-donating than the methyl group. This slightly increases the electron density on the carbonyl oxygen, making it more basic and susceptible to protonation (acid-catalyzed cleavage), while simultaneously making the carbonyl carbon less electrophilic (further reducing susceptibility to base hydrolysis).

Feature	Methyl Indole-3-carboxylate	tert-Butyl Indole-3-carboxylate
Formula
Steric Bulk	Low	High (Steric Shield)
Lipophilicity (cLogP)	~2.1	~3.4 (Higher membrane permeability)
Base Stability	Labile (Hydrolyzes easily)	Resistant (Stable to 1N NaOH)
Acid Stability	Stable (Resists TFA)	Labile (Cleaves to cation)

Synthetic Access & Methodologies

Synthesizing the methyl ester is trivial, but the tert-butyl ester requires specific methodologies to overcome steric hindrance and prevent acid-catalyzed reversion.

Methylation (Standard Fisher/Coupling)

The methyl ester is typically accessed via Fischer esterification (MeOH,

, reflux) or nucleophilic attack using methyl iodide ( ) and a base ( ).

tert-Butylation (The Challenge)

Direct Fischer esterification with tert-butanol often fails due to the bulk of the alcohol and the reversibility of the reaction. Two primary high-yield methods are favored in modern drug discovery:

• Isobutylene Gas (Classic): Acid-catalyzed addition of isobutylene to the carboxylic acid. Drawback: Requires pressure vessels and handling flammable gas.

• Boc-Anhydride / DMAP (Preferred): A mild, "neutral" condition trick. The reaction of di-tert-butyl dicarbonate (

  ) with DMAP generates a reactive N-Boc-pyridinium species that transfers the tert-butyl group to the carboxylic acid, releasing and tert-butanol.[1]

Orthogonal Protection Strategy

The most powerful synthetic application of these two esters is their orthogonality . In complex total synthesis (e.g., peptide-indole hybrids or macrocycles), one ester can be cleaved selectively in the presence of the other.[2]

The Orthogonality Logic

• Base Lability (Methyl): Methyl esters are cleaved by saponification (

  ) via the mechanism (Base-catalyzed, Acyl-Oxygen cleavage). The tert-butyl ester survives these conditions because the hydroxide ion cannot penetrate the steric shield.

• Acid Lability (tert-Butyl): tert-Butyl esters are cleaved by acid (e.g.,

  ) via the mechanism (Acid-catalyzed, Alkyl-Oxygen cleavage). The protonated ester collapses to form the stable tert-butyl cation and the free acid. The methyl ester remains intact under these conditions.

Visualization of Orthogonal Pathways

Figure 1: Logic flow demonstrating how specific reaction conditions selectively target one ester while preserving the other.

Pharmacological & Metabolic Implications[3][4][5][6][7][8][9]

In drug development, particularly with synthetic cannabinoids (e.g., MDMB-CHMICA derivatives) and auxin-based herbicides, the ester moiety is a metabolic "soft spot."

Metabolic Stability (Microsomal)

• Methyl Esters: Highly susceptible to Carboxylesterases (hCE1) in the liver and plasma. Hydrolysis is rapid, often rendering the drug inactive (or activating a prodrug) within minutes.

• tert-Butyl Esters: The "Steric Shield" drastically reduces hydrolysis by esterases. The enzyme's catalytic triad cannot access the carbonyl. Consequently, tert-butyl analogs often exhibit longer half-lives (

  ) in plasma.

Oxidative Clearance (CYP450)

While resistant to hydrolysis, the tert-butyl group is not metabolically inert. It is a prime target for Cytochrome P450 (CYP3A4, CYP2C8) oxidation.

• Mechanism:[1][3][4][5] Oxidative hydroxylation of one methyl group on the tert-butyl moiety forms a hydroxymethyl intermediate, which can be further oxidized to a carboxylic acid or glucuronidated.

Biological Pathway Diagram

Figure 2: Differential metabolic processing. Methyl esters undergo hydrolysis; tert-butyl esters force the molecule into oxidative pathways.

Experimental Protocols

Protocol A: Synthesis of tert-Butyl Indole-3-Carboxylate (The Method)

This method avoids the use of hazardous isobutylene gas and works under neutral conditions.

Reagents:

• Indole-3-carboxylic acid (1.0 equiv)

• Di-tert-butyl dicarbonate (

  ) (3.0 equiv)

• 4-Dimethylaminopyridine (DMAP) (0.3 equiv - catalytic)

• tert-Butanol (

  ) (Solvent/Reagent) or THF[6]

Step-by-Step:

• Dissolution: Dissolve indole-3-carboxylic acid in anhydrous THF (or

  for higher yields) in a round-bottom flask under inert atmosphere ( ).

• Activation: Add

  slowly to the solution.

• Catalysis: Add DMAP.[1] Note: Gas evolution (

  ) will be observed.

• Reaction: Stir at

  for 12–24 hours. Monitor by TLC (the ester is less polar than the acid).

• Workup: Dilute with EtOAc, wash with

  (to remove DMAP/pyridine species), then saturated and brine.

• Purification: Dry over

  , concentrate, and purify via flash column chromatography (Hexane/EtOAc).

Protocol B: Selective Cleavage of Methyl Ester (in presence of tert-butyl)

Demonstrates the stability of the t-butyl group to base.

Reagents:

• Mixed Ester Substrate

• Lithium Hydroxide (

  ) (2-3 equiv)

• Solvent:

  (3:1:1)[6]

Step-by-Step:

• Dissolve the substrate in the THF/MeOH mixture.

• Add the aqueous

  solution dropwise at .

• Allow to warm to room temperature and stir for 2–4 hours.

• Validation: Monitor by LC-MS. You should see the mass shift corresponding to

  (loss of 14 Da), while the tert-butyl signal ( Da vs acid) remains intact.

• Workup: Acidify carefully to pH 4-5 with

  (do not go too low or prolonged exposure may risk the tert-butyl group, though it is relatively robust in dilute cold acid) and extract with EtOAc.

References

• BenchChem. (2025).[2][7] Orthogonal Deprotection Strategies in the Presence of Methyl Ethers and Esters. Retrieved from 7

• Organic Chemistry Portal. (2023). tert-Butyl Esters: Protection and Deprotection Mechanisms. Retrieved from 8

• Common Organic Chemistry. (2024). Boc Protection Mechanism (Boc2O + DMAP).[1] Retrieved from 1

• National Institutes of Health (NIH). (2023). Transesterification of Indazole-3-carboxamide Synthetic Cannabinoids: Identification of Metabolite Biomarkers. J Anal Toxicol. Retrieved from 9

• ACS Medicinal Chemistry Letters. (2013). Metabolically Stable tert-Butyl Replacement Strategies. Retrieved from 10

Sources

• 1. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tert-Butyl Esters [organic-chemistry.org]
• 9. Transesterification of Indazole-3-carboxamide Synthetic Cannabinoids: Identification of Metabolite Biomarkers for Diagnosing Co-abuse of 5F-MDMB-PINACA and Alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

protocol for Pd/C-catalyzed hydrocarboxylation of N-methylindole

Application Note: Heterogeneous Pd/C-Catalyzed C-3 Hydrocarboxylation of N-Methylindole

Executive Summary

This application note details a robust, scalable, and safety-optimized protocol for the regioselective C-3 hydrocarboxylation and carbonylative esterification of N-methylindole. Unlike traditional homogeneous methods requiring high-pressure CO gas and expensive phosphine ligands, this protocol utilizes Palladium on Carbon (Pd/C) as a recyclable heterogeneous catalyst and Oxalic Acid as a solid, bench-stable ex situ CO surrogate.[1]

Key Technical Advantages:

• Safety: Eliminates the use of high-pressure CO cylinders via a Double-Layer Vial (DLV) system.

• Regioselectivity: Exclusively targets the C-3 position via an in situ iodination mechanism.

• Sustainability: Uses commercial 5% Pd/C (recyclable up to 5 cycles) and avoids toxic phosphine ligands.

Mechanistic Insight & Rationale

The reaction operates via a C-H functionalization cascade rather than direct C-H activation. Understanding this causality is critical for troubleshooting.

• Electrophilic Iodination (The Trigger): The system does not directly palladate the C-3 H-bond. Instead, N-iodosuccinimide (NIS) acts as an electrophilic source, rapidly converting N-methylindole to 3-iodo-N-methylindole in situ.

• Oxidative Addition: The heterogeneous Pd(0) surface (or leached Pd species) undergoes oxidative addition into the C-3–I bond, forming a Pd(II) intermediate.

• CO Insertion: Carbon monoxide, generated ex situ from the decomposition of oxalic acid in the outer vial, diffuses into the reaction mixture and inserts into the Pd-C bond.

• Nucleophilic Attack: The alcohol (or water) nucleophile attacks the acyl-palladium species, releasing the ester (or acid) and regenerating the catalyst.

Pathway Visualization

Figure 1: Mechanistic pathway involving in situ iodination and heterogeneous oxidative carbonylation.

Experimental Protocol

Safety Warning: Although this method avoids CO cylinders, Carbon Monoxide is generated in situ. Perform all operations within a functioning chemical fume hood.

Equipment Setup: Double-Layer Vial (DLV)

The DLV system is essential to separate the CO generation (Oxalic acid) from the catalyst (Pd/C) to prevent catalyst poisoning and control the release rate.

• Outer Vial: 20 mL Scintillation vial (or similar reaction tube).

• Inner Vial: 4 mL vial (must fit inside the 20 mL vial).

• Cap: A screw cap that seals the Outer vial (the inner vial remains open inside the closed outer vial).

Reagents & Stoichiometry

Component	Role	Equivalents/Amount	Notes
N-Methylindole	Substrate	1.0 equiv (0.31 mmol)	Limiting reagent
Ethanol	Nucleophile/Solvent	0.5 mL	Use dry alcohol for esters; water for acids
Pd/C (5 wt%)	Catalyst	3 mol%	Standard commercial grade
K₂CO₃	Base	2.0 equiv	Neutralizes HI byproduct
NIS	Iodine Source	1.0 equiv	Critical: Do not omit.[1]
DMF	Solvent (Inner)	1.0 - 2.0 mL	Reaction medium
Oxalic Acid	CO Precursor	4.0 equiv	Placed in Outer vial
DMAc	Solvent (Outer)	0.5 mL	Facilitates oxalic acid decomp

Step-by-Step Procedure

• Inner Vial Preparation (Reaction Mixture):

  • To the 4 mL inner vial, add a magnetic stir bar.

  • Add N-methylindole (40.7 mg, 0.31 mmol).

  • Add NIS (69.7 mg, 0.31 mmol) and K₂CO₃ (85.7 mg, 0.62 mmol).

  • Add 5% Pd/C (20 mg, approx. 3 mol%).

  • Add Ethanol (0.5 mL) and DMF (1.0 mL).

  • Note: Do not cap the inner vial.

• Outer Vial Preparation (CO Generation):

  • To the 20 mL outer vial, add Oxalic Acid (112 mg, 1.24 mmol).

  • Add DMAc (0.5 mL) to the outer vial (ensure it does not splash into the inner vial).

• Assembly & Reaction:

  • Carefully place the open Inner Vial inside the Outer Vial using tweezers.

  • Tightly seal the Outer Vial with its screw cap (ensure a gas-tight seal).

  • Place the assembly in a pre-heated reaction block at 100 °C .

  • Stir magnetically (ensure the inner vial stir bar is rotating).

  • Time: Run for 12–15 hours .

• Workup & Purification:

  • Cool the vial to room temperature. Carefully open the cap in a fume hood (release of residual CO).

  • Remove the inner vial. Dilute the reaction mixture with Ethyl Acetate (10 mL).

  • Filter through a pad of Celite to remove Pd/C. Wash the pad with Ethyl Acetate.

  • Wash the filtrate with water (2 x 5 mL) to remove DMF/DMAc.

  • Dry over Na₂SO₄, concentrate under reduced pressure.

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Validation Data & Performance

This protocol is a self-validating system. The formation of the intermediate (3-iodo-N-methylindole) confirms the NIS activity, while the ester formation confirms the CO insertion.

Substrate Scope & Yields (Reference Values):

Substrate Substituent (C-5)	Product (Ethyl Ester)	Isolated Yield (%)
H (Parent)	3a	79%
5-Me	3b	74%
5-OMe	3e	70%
5-F	3f	66%
5-NO₂	3k	71%

Data sourced from Sharma et al., Org.[2] Lett. 2025.[2][3]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield (<20%)	CO Leakage	Check the seal of the Outer Vial. Use a new septum/cap liner.
No Reaction (SM Recovery)	Failed Iodination	Ensure NIS is fresh and not degraded (should be white/yellow, not brown).
Formation of 3-Iodoindole only	Catalyst Poisoning	Ensure Pd/C is not exposed to the Oxalic acid solution directly (splash contamination).
Regioselectivity Loss	Temperature too high	Maintain 100 °C. Higher temps (>120 °C) may promote C-2 functionalization or decomposition.

References

• Primary Protocol Source: Sharma, P.; Mehara, P.; Kumar, A.; Das, P. "Pd/C-Catalyzed Hydrocarboxylation and Carbonylative Esterification of Indoles to Indole-3-carboxylic Acids and Esters."[2] Organic Letters2025 , 27 (39), 10974. [Link]

• Mechanistic Context (Oxalic Acid as CO Source): Ren, W.; Sheng, X.; Shi, Y.[4] "Pd-Catalyzed Regioselective Hydrocarboxylation of Alkyl Terminal Olefins with Oxalic Acid." Organic Letters2024 , 26 (29), 6174–6178.[5] [Link][5]

• General Context (Heterogeneous Carbonylation): Li, H.; et al. "Heterogeneous Pd/C-Catalyzed Ligand-Free Direct C-2 Functionalization of Indoles." ChemistrySelect2022 , 7, e202203009.[6] [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pd/C-Catalyzed Hydrocarboxylation and Carbonylative Esterification of Indoles to Indole-3-carboxylic Acids and Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pd-Catalyzed Regioselective Hydrocarboxylation of Alkyl Terminal Olefins with Oxalic Acid [organic-chemistry.org]
• 5. Pd-Catalyzed Regioselective Hydrocarboxylation of Alkyl Terminal Olefins with Oxalic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: A Robust Three-Step Synthesis of tert-Butyl 1-methyl-1H-indole-3-carboxylate from N-methylindole

Abstract

This document provides a comprehensive, three-step protocol for the synthesis of tert-butyl 1-methyl-1H-indole-3-carboxylate, a valuable building block in medicinal chemistry and pharmaceutical development. The synthesis commences with the regioselective C3-formylation of commercially available N-methylindole via the Vilsmeier-Haack reaction, followed by a mild oxidation to the corresponding carboxylic acid, and culminates in a highly efficient esterification to yield the target tert-butyl ester. This guide is designed for researchers, scientists, and drug development professionals, offering detailed mechanistic insights, step-by-step experimental procedures, and critical process parameters to ensure reproducibility and high yield.

Introduction: Significance and Synthetic Strategy

The indole nucleus is a privileged scaffold in drug discovery, forming the core of numerous natural products and synthetic pharmaceuticals. Specifically, indole-3-carboxylic acid esters are key intermediates for compounds exhibiting a wide range of biological activities. The target molecule, tert-butyl 1-methyl-1H-indole-3-carboxylate, combines the N-methylated indole core with a sterically bulky tert-butyl ester at the C3 position. This ester group serves as both a useful synthetic handle and a lipophilic moiety that can modulate the pharmacokinetic properties of a parent molecule. The tert-butyl group is also readily cleaved under acidic conditions, making it an excellent protecting group for the carboxylic acid functionality[1].

Direct C3-tert-butoxycarbonylation of N-methylindole in a single step presents significant challenges regarding regioselectivity and reagent stability. Therefore, a robust and highly reliable three-step approach has been developed and validated. This strategy leverages classic, high-yielding transformations to ensure a practical and scalable synthesis:

• Vilsmeier-Haack Formylation: Introduction of a formyl group at the electron-rich C3 position of N-methylindole.

• Pinnick Oxidation: Mild and selective oxidation of the resulting aldehyde to 1-methyl-1H-indole-3-carboxylic acid.

• Boc-Anhydride Mediated Esterification: Conversion of the carboxylic acid to the final tert-butyl ester.

Overall Reaction Scheme

Caption: Three-step synthesis of the target compound.

Part I: Vilsmeier-Haack Formylation of N-methylindole

Expertise & Causality: The Mechanism

The Vilsmeier-Haack reaction is a premier method for the formylation of electron-rich heterocycles like indoles[2]. The reaction's efficacy stems from the in-situ formation of a potent electrophile, the Vilsmeier reagent (a chloroiminium salt), from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

The indole ring is highly nucleophilic, with the C3 position possessing the highest electron density. This intrinsic electronic property directs the electrophilic attack of the Vilsmeier reagent to the C3 position, ensuring exceptional regioselectivity. The subsequent aqueous work-up hydrolyzes the resulting iminium intermediate to afford the desired 1-methyl-1H-indole-3-carbaldehyde.

Caption: Mechanism of the Vilsmeier-Haack reaction on N-methylindole.

Experimental Protocol: Synthesis of 1-methyl-1H-indole-3-carbaldehyde

Materials:

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• N-methylindole

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (5.0 eq). Cool the flask to 0 °C in an ice bath.

• Slowly add POCl₃ (1.2 eq) dropwise to the stirred DMF over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The solution should become a thick, pale-yellow solid or slurry.

• Formylation: Dissolve N-methylindole (1.0 eq) in anhydrous DCM. Add this solution dropwise to the Vilsmeier reagent at 0 °C.

• After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC.

• Work-up: Once the reaction is complete, carefully pour the mixture into a beaker containing a large amount of crushed ice with vigorous stirring.

• Neutralize the acidic solution by slowly adding saturated NaHCO₃ solution until the pH is ~8.

• Transfer the mixture to a separatory funnel and extract with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 1-methyl-1H-indole-3-carbaldehyde can be purified by recrystallization from an ethanol/water mixture or by silica gel column chromatography.

Part II: Pinnick Oxidation to Carboxylic Acid

Expertise & Causality: The Mechanism

The Pinnick oxidation is an exceptionally mild and efficient method for converting aldehydes to carboxylic acids, particularly for substrates sensitive to harsh oxidative conditions[3][4]. The reaction uses sodium chlorite (NaClO₂) as the oxidant, which is converted in situ to the active species, chlorous acid (HClO₂), under weakly acidic conditions buffered by sodium dihydrogen phosphate (NaH₂PO₄).

A key feature of this protocol is the inclusion of a scavenger, such as 2-methyl-2-butene, to quench the hypochlorous acid (HOCl) byproduct[5]. This prevents side reactions, such as chlorination of the electron-rich indole ring, thereby ensuring high purity and yield of the desired carboxylic acid. The mechanism proceeds through the addition of chlorous acid to the aldehyde, followed by a pericyclic fragmentation[6].

Experimental Protocol: Synthesis of 1-methyl-1H-indole-3-carboxylic acid

Materials:

• 1-methyl-1H-indole-3-carbaldehyde

• tert-Butanol (t-BuOH)

• 2-methyl-2-butene

• Sodium chlorite (NaClO₂), 80% technical grade

• Sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-methyl-1H-indole-3-carbaldehyde (1.0 eq) in a mixture of t-BuOH and water (e.g., a 2:1 ratio).

• Add 2-methyl-2-butene (3.0 eq) to the solution.

• In a separate flask, prepare an aqueous solution of sodium chlorite (1.5 eq) and NaH₂PO₄·H₂O (1.5 eq).

• Oxidation: Add the aqueous oxidant solution to the stirred aldehyde solution at room temperature.

• Stir the biphasic mixture vigorously for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Work-up: Remove the t-BuOH under reduced pressure.

• Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl. A precipitate should form.

• Extract the mixture with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting 1-methyl-1H-indole-3-carboxylic acid is often pure enough for the next step. If necessary, it can be recrystallized or purified by column chromatography.

Part III: Esterification to tert-Butyl Ester

Expertise & Causality: The Mechanism

Direct Fischer esterification of a carboxylic acid with tert-butanol is inefficient due to the steric hindrance of the alcohol and the propensity for carbocation-related side reactions. A superior method involves activating the carboxylic acid with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP)[7][8].

The mechanism involves the formation of a mixed anhydride intermediate from the reaction of the carboxylic acid with (Boc)₂O. DMAP then catalyzes the reaction by forming a highly reactive N-acylpyridinium species, which is readily attacked by the tert-butanol generated in situ (or added), leading to the formation of the sterically hindered tert-butyl ester.

Experimental Protocol: Synthesis of tert-butyl 1-methyl-1H-indole-3-carboxylate

Materials:

• 1-methyl-1H-indole-3-carboxylic acid

• Di-tert-butyl dicarbonate ((Boc)₂O)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1-methyl-1H-indole-3-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add DMAP (0.1 eq) to the solution.

• Add (Boc)₂O (1.5 eq) to the stirred solution at room temperature. Gas (CO₂) evolution should be observed.

• Esterification: Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC.

• Work-up: Once the reaction is complete, dilute the mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography (using a hexane/ethyl acetate gradient) to afford pure tert-butyl 1-methyl-1H-indole-3-carboxylate.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Solvent	Temp (°C)	Approx. Time (h)	Typical Yield (%)
1	N-methylindole	POCl₃, DMF	DCM	0 to RT	2-4	85-95%
2	1-methyl-1H-indole-3-carbaldehyde	NaClO₂, NaH₂PO₄	t-BuOH/H₂O	RT	4-6	90-98%
3	1-methyl-1H-indole-3-carboxylic acid	(Boc)₂O, DMAP	DCM	RT	12-16	80-90%

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow diagram.

References

• El-Sawy, E. R., et al. (2019). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. ResearchGate. [Link]

• Wikipedia. (2023). Pinnick oxidation. [Link]

• El-Atawy, M. A., et al. (2020). Mechanistic investigations on Pinnick oxidation: a density functional theory study. PMC. [Link]

• Organic Chemistry Select. (2012). Pinnick Oxidation. [Link]

• Grokipedia. (n.d.). Pinnick oxidation. [Link]

• Xue, J., et al. (2024). Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction. Organic Syntheses. [Link]

• Khan, M. I. H., et al. (2016). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC. [Link]

• Wikipedia. (2023). tert-Butyloxycarbonyl protecting group. [Link]

• Linder, M. R., & Podlech, J. (2001). A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t-Butyl Dicarbonate. ResearchGate. [Link]

• Linder, M. R., & Podlech, J. (2001). A Convenient Protocol for the Esterification of Carboxylic Acids with Alcohols in the Presence of di-t-Butyl Dicarbonate. Thieme Connect. [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Eftekhari-Sis, B., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde. Growing Science. [Link]

• Al-Zoubi, R. M. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

• Wikipedia. (2023). Indole-3-carbaldehyde. [Link]

• Wang, L., et al. (2024). Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pinnick oxidation - Wikipedia [en.wikipedia.org]
• 4. anthonycrasto.wordpress.com [anthonycrasto.wordpress.com]
• 5. grokipedia.com [grokipedia.com]
• 6. Mechanistic investigations on Pinnick oxidation: a density functional theory study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. researchgate.net [researchgate.net]

Strategic Synthesis of Methyl 1-Methylindole-3-Carboxylate: High-Fidelity Protocols

Executive Summary & Strategic Context

The esterification of 1-methylindole-3-carboxylic acid is a pivotal transformation in medicinal chemistry, serving as a gateway to serotonin receptor antagonists (e.g., Tropisetron analogs) and various indole-alkaloid scaffolds. While generic esterification protocols exist, the indole core requires specific handling to avoid decarboxylation or oligomerization, even when the N1-position is protected by a methyl group.

This Application Note details two high-fidelity protocols designed for reproducibility and scalability:

• Method A (Primary): In situ Acid Chloride Generation (SOCl₂/MeOH). Preferred for scalability and moisture control.

• Method B (Alternative): Nucleophilic Carboxylate Alkylation (MeI/Base). Preferred for small-scale, mild synthesis or acid-sensitive substrates.

Chemical Logic & Mechanistic Insight

Substrate Analysis

• Substrate: 1-Methylindole-3-carboxylic acid (

  ).

• Electronic Factors: The indole C3 position is electron-rich. While the 1-methyl group prevents N-acylation side reactions, the carboxylic acid at C3 is prone to thermal decarboxylation under vigorous acidic forcing conditions if water is present.

• Strategy: We utilize anhydrous conditions. Method A generates anhydrous HCl in situ, driving the equilibrium forward by consuming water (via thionyl chloride hydrolysis) and activating the carboxyl group.

Reaction Pathways

Pathway A: Thionyl Chloride Mediated (Fischer Variant)

Mechanism: SOCl₂ reacts with MeOH to form dimethyl sulfite and anhydrous HCl, or reacts directly with the acid to form the acid chloride, which is immediately trapped by methanol. This method is superior to H₂SO₄ catalysis as it chemically scavenges water, driving the equilibrium to completion.

Pathway B: Carboxylate Alkylation (

) Mechanism: Deprotonation creates a carboxylate nucleophile that attacks the methyl iodide electrophile.

Protocol A: Thionyl Chloride Mediated Esterification (Scalable)

Application: Gram-scale synthesis; robust against moisture.[1]

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Role
1-Methylindole-3-carboxylic acid	175.18	1.0	Substrate
Thionyl Chloride (SOCl₂)	118.97	1.5 - 2.0	Activator/Dehydrating Agent
Methanol (anhydrous)	32.04	Solvent	Solvent/Reactant (Excess)
Dichloromethane (DCM)	84.93	-	Extraction Solvent

Step-by-Step Procedure

• Setup: Oven-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

• Solvation: Charge the flask with 1-methylindole-3-carboxylic acid (e.g., 5.0 g, 28.5 mmol) and anhydrous Methanol (50 mL, ~10 vol). Cool the suspension to 0°C using an ice bath.

• Activation (Exothermic): Add Thionyl Chloride (4.2 mL, 57 mmol) dropwise via a pressure-equalizing addition funnel or syringe over 15 minutes.

  • Critical Control Point: Maintain temperature <10°C during addition to prevent uncontrolled boiling. Evolution of SO₂ and HCl gas will occur; ensure proper ventilation.[5]

• Reaction: Remove the ice bath and heat the mixture to Reflux (65°C) for 2–3 hours.

  • Monitoring: Check reaction progress via TLC (System: 30% EtOAc in Hexanes). The starting material (

    ) should disappear, replaced by the ester ( ).

• Workup:

  • Cool the mixture to room temperature.

  • Concentrate the solvent in vacuo to ~20% of the original volume.

  • Pour the residue slowly into saturated NaHCO₃ solution (100 mL) at 0°C to neutralize residual acid. (Caution: Foaming).

  • Extract with DCM or Ethyl Acetate (3 × 50 mL).

• Purification:

  • Wash combined organics with Brine (50 mL).[3]

  • Dry over anhydrous Na₂SO₄ or MgSO₄ .

  • Filter and concentrate to yield the crude methyl ester.[3]

  • Optional: Recrystallize from Methanol/Water or purify via flash chromatography if high purity (>99%) is required.

Protocol B: Alkylation with Methyl Iodide (Mild)

Application: Small scale; acid-sensitive substrates; ambient temperature.

Materials & Reagents

Reagent	Equiv.	Role
1-Methylindole-3-carboxylic acid	1.0	Substrate
Methyl Iodide (MeI)	1.5	Alkylating Agent
Potassium Carbonate (K₂CO₃)	2.0	Base
DMF (Dimethylformamide)	Solvent	Polar Aprotic Solvent

Step-by-Step Procedure

• Dissolution: In a round-bottom flask, dissolve 1-methylindole-3-carboxylic acid (1.0 g, 5.7 mmol) in DMF (10 mL).

• Deprotonation: Add anhydrous K₂CO₃ (1.58 g, 11.4 mmol). Stir at room temperature for 15 minutes.

• Alkylation: Add Methyl Iodide (0.53 mL, 8.55 mmol) dropwise.

  • Safety Note: MeI is a neurotoxin and alkylating agent. Use gloves and work in a fume hood.

• Reaction: Stir at Room Temperature for 4–12 hours.

  • Note: Heating to 50°C can accelerate the reaction but may increase impurity profiles.

• Workup:

  • Pour the reaction mixture into Ice Water (50 mL). The product often precipitates as a solid.

  • Filtration: Filter the solid, wash with copious water to remove DMF, and dry under vacuum.

  • Alternative: If no precipitate forms, extract with Ethyl Acetate , wash with water (5x) to remove DMF, then brine, dry, and concentrate.

Workflow Visualization

Caption: Decision matrix and process flow for the esterification of 1-methylindole-3-carboxylic acid.

Analytical Validation

To validate the synthesis, compare the isolated product against these expected NMR parameters:

• ¹H NMR (400 MHz, CDCl₃):

  • 8.1–8.2 (m, 1H, Ar-H at C4)
  • 7.8 (s, 1H, H at C2) — Diagnostic singlet
  • 7.2–7.4 (m, 3H, Ar-H)
  • 3.92 (s, 3H, COOMe ) — New ester peak
  • 3.85 (s, 3H, N-Me )

• Physical State: Off-white to pale yellow solid.

• Melting Point: ~68–70°C.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete reaction or hydrolysis during workup.	Ensure anhydrous MeOH is used.[3] Increase reflux time. Do not allow the acidic aqueous layer to stand with the product during workup; neutralize quickly.
Dark Coloration	Oxidation of indole ring.	Perform reaction under Nitrogen/Argon atmosphere. Use fresh SOCl₂ (yellow/clear, not red).
No Precipitation (Method B)	Product soluble in DMF/Water mix.	Perform standard EtOAc extraction. Wash organic layer thoroughly (5x) with water to remove DMF.

Safety & Compliance

• Thionyl Chloride: Highly corrosive; releases HCl and SO₂ gases. Must be handled in a fume hood.[3][5]

• Methyl Iodide: Potent alkylating agent and suspected carcinogen. Use double-gloving and handle in a hood.

• Waste Disposal: Quench SOCl₂ residues with large volumes of dilute base. Segregate halogenated waste (DCM/MeI) from non-halogenated solvents.

References

• Furuya, T., et al. (2018).[6] Methyl 1-methyl-1H-indole-3-carboxylate. IUCrData. [Link]

• Organic Syntheses. (1974). 1-Methylindole.[4][6][7][8] Org. Synth. 1974, 54, 58. [Link]

• Common Organic Chemistry. Acid to Ester - Thionyl Chloride (SOCl2) and Methanol (MeOH). [Link]

Sources

• 1. Ester synthesis by esterification [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. US20040248960A1 - Process for preparing 1-methylindazole-3-carboxylic acid - Google Patents [patents.google.com]
• 8. 1-Methylindole-3-carboxylic acid | C10H9NO2 | CID 854040 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Precision N-Methylation of tert-Butyl Indole-3-Carboxylate

This Application Note is designed for medicinal chemists and process development scientists requiring a robust, reproducible protocol for the N-methylation of tert-butyl indole-3-carboxylate.

Executive Summary

The N-methylation of tert-butyl indole-3-carboxylate is a pivotal transformation in the synthesis of indole-based pharmacophores. While the indole nitrogen is generally nucleophilic, the presence of the electron-withdrawing tert-butoxycarbonyl group at the C3 position reduces the pKa of the N-H bond (increasing acidity) while simultaneously decreasing the nucleophilicity of the resulting anion.

This guide presents two validated protocols:

• Protocol A (Standard Laboratory Scale): Uses Methyl Iodide (MeI) with Cesium Carbonate (

  ) for mild, high-yielding synthesis.

• Protocol B (Green/Process Scale): Uses Dimethyl Carbonate (DMC) with DBU, eliminating halogenated waste and utilizing "green chemistry" principles.

Chemical Logic & Substrate Analysis[1]

Substrate Properties[1][2]

• pKa Consideration: The C3-ester group stabilizes the conjugate base via resonance, lowering the N-H pKa to approximately 16 (vs. 21 for unsubstituted indole). This allows the use of weaker bases (e.g., carbonates) compared to unactivated indoles which often require NaH.

• Regioselectivity: The C3 position is blocked by the tert-butyl ester, preventing C-alkylation at the most reactive carbon site. However, the steric bulk of the tert-butyl group exerts remote influence, necessitating efficient deprotonation to ensure rapid N-methylation over potential C2 side reactions (though rare).

• Ester Stability: Unlike methyl or ethyl esters, the tert-butyl ester is highly resistant to hydrolysis under basic conditions (due to steric shielding of the carbonyl carbon and the poor leaving group ability of the tert-butoxide). This permits the use of stronger bases or higher temperatures if required without risking saponification.

Reagent Selection Matrix

Feature	Methyl Iodide (MeI)	Dimethyl Sulfate (DMS)	Dimethyl Carbonate (DMC)
Reactivity	High ( )	High ( )	Low (Hard/Soft Acid-Base)
Atom Economy	Low (Iodide waste)	Moderate	High (Byproducts: MeOH, )
Toxicity	High (Neurotoxin/Carcinogen)	Extreme (Mutagen/Vesicant)	Low (Green Solvent)
Conditions	0°C to RT	0°C to RT	Reflux (>90°C) or Microwave
Use Case	Discovery/Gram Scale	Legacy Industrial	Green/Large Scale

Experimental Protocols

Protocol A: Mild Methylation (MeI / )

Recommended for discovery chemistry (10 mg – 10 g scale) where yield and ease of workup are paramount.

Reagents:

• Substrate: tert-butyl indole-3-carboxylate (1.0 equiv)

• Methyl Iodide (MeI): 1.5 – 2.0 equiv

• Base: Cesium Carbonate (

  ): 2.0 equiv

• Solvent: DMF (Anhydrous) or Acetonitrile (

  )

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with tert-butyl indole-3-carboxylate (1.0 equiv) and

  (2.0 equiv).

• Solvation: Add anhydrous DMF (0.2 M concentration relative to substrate). Stir at Room Temperature (RT) for 15 minutes. Note: The solution may turn yellow/orange as the indole anion forms.

• Addition: Cool the mixture to 0°C (ice bath). Add MeI (1.5 equiv) dropwise via syringe.

• Reaction: Remove ice bath and allow to warm to RT. Stir for 2–4 hours.

  • QC Check: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[2] The product is usually less polar than the starting material.

• Quench: Dilute with EtOAc and pour into saturated

  solution.

• Workup: Wash organic layer with water (

  ) to remove DMF, then brine ( ). Dry over , filter, and concentrate.

• Purification: Usually not required. If necessary, flash chromatography (SiO2, 0-10% EtOAc in Hexanes).

Why this works:

is soluble in DMF (the "Cesium Effect"), enhancing the basicity and nucleophilicity of the indole anion without the safety risks of NaH (hydrogen gas evolution).

Protocol B: Green Methylation (DMC / DBU)

Recommended for scale-up (>10 g) or green chemistry requirements.

Reagents:

• Substrate: tert-butyl indole-3-carboxylate (1.0 equiv)

• Dimethyl Carbonate (DMC): 10–20 equiv (acts as solvent and reagent)

• Catalyst/Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): 1.0 equiv

• Alternative Base:

  (if DBU is to be avoided, but requires higher temp).

Step-by-Step Methodology:

• Setup: In a pressure tube or round-bottom flask equipped with a reflux condenser, combine the substrate and DMC.

• Activation: Add DBU (1.0 equiv).

• Reaction: Heat to reflux (

  ).

  • Note: DMC methylation follows a

    mechanism at high temperatures, where the base attacks the carbonyl of DMC, and the nucleophile attacks the methyl group.

• Duration: Reflux for 6–12 hours. (Microwave acceleration: 130°C for 20 mins).

• Workup: Cool to RT. The excess DMC can be distilled off or removed in vacuo.

• Isolation: Dissolve residue in EtOAc, wash with dilute citric acid (to remove DBU), then water. Dry and concentrate.

Why this works: DMC is non-toxic and biodegradable.[3] The tert-butyl ester is stable at

in the presence of DBU, whereas a methyl ester might undergo transesterification.

Visualization of Workflows

Caption: Decision tree and workflow for N-methylation of tert-butyl indole-3-carboxylate.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Conversion	Incomplete deprotonation	Ensure DMF is anhydrous. Switch from to or NaH (if using MeI).
Hydrolysis of Ester	Acidic contamination	tert-butyl esters are acid-sensitive. Ensure MeI is acid-free (pass through basic alumina if old). Avoid strong aqueous acids in workup.
C2-Alkylation	High temp / Steric crowding	Keep temperature <0°C during MeI addition. C2 alkylation is rare with C3-blocked indoles but possible if the anion is too "hot".
Transesterification	Methoxide generation	In Protocol B (DMC), avoid adding methanol. The tert-butyl group is resistant, but trace methoxide can attack if reflux is prolonged excessively.

References

• Jiang, X., et al. (2005). "A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate." Organic Process Research & Development, 9(5), 614–619. Link

• Selva, M., & Perosa, A. (2008).[4] "Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents." Green Chemistry, 10(4), 457-464. Link

• Shieh, W. C., et al. (2001). "Nucleophilic Catalysis with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) for the Esterification of Carboxylic Acids with Dimethyl Carbonate." Journal of Organic Chemistry, 67(7), 2188–2191. Link

• Yamai, Y., et al. (2018). "Synthesis of Substituted t-Butyl 3-Alkyloxindole-3-carboxylates." Chemical and Pharmaceutical Bulletin, 66(2), 174-179. (Demonstrates stability of t-butyl indole esters). Link

Sources

• 1. kansai-u.repo.nii.ac.jp [kansai-u.repo.nii.ac.jp]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Magnesium oxide as a heterogeneous and recyclable base for the N-methylation of indole and O-methylation of phenol using dimethyl carbonate as a green methylating agent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of tert-butyl 1-methyl-1H-indole-3-carboxylate Oil

Introduction

Tert-butyl 1-methyl-1H-indole-3-carboxylate is a crucial intermediate in the synthesis of a variety of pharmacologically active compounds. Its indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[1] The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, lower yields of the final active pharmaceutical ingredient (API), and potential toxicological issues. Synthesized as a crude oil, this compound often contains unreacted starting materials, byproducts, and residual solvents, necessitating robust purification strategies.[2]

This document provides detailed application notes and protocols for the purification of tert-butyl 1-methyl-1H-indole-3-carboxylate, designed for researchers, scientists, and drug development professionals. The methodologies described herein are grounded in established chemical principles and are designed to be self-validating systems to ensure the highest degree of purity.

Common Impurities and Purification Challenges

The synthesis of tert-butyl 1-methyl-1H-indole-3-carboxylate can result in several common impurities that present unique purification challenges:

• Unreacted Starting Materials: Residual starting materials from the synthesis, such as 1-methyl-1H-indole and di-tert-butyl dicarbonate, may be present.

• Byproducts: Side reactions can lead to the formation of related indole derivatives or products from the decomposition of reagents.[2]

• Positional Isomers: In some synthetic routes, isomers with substitution at different positions on the indole ring may form.

• Hydrolysis Products: The tert-butyl ester is susceptible to hydrolysis under acidic conditions, which can lead to the formation of 1-methyl-1H-indole-3-carboxylic acid.[3]

• Residual Solvents: Solvents used in the synthesis and workup procedures can be retained in the final product.[2]

The oily nature of tert-butyl 1-methyl-1H-indole-3-carboxylate at room temperature makes purification by crystallization challenging, often requiring chromatographic techniques.

Purification Methodologies

The choice of purification method depends on the scale of the purification and the nature of the impurities. For this compound, flash column chromatography and preparative high-performance liquid chromatography (HPLC) are the most effective techniques.

Protocol 1: Flash Column Chromatography

Flash column chromatography is a rapid and efficient method for purifying multi-gram quantities of the target compound.[4] It is particularly effective for removing impurities with significantly different polarities.

Rationale: This technique separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase. For tert-butyl 1-methyl-1H-indole-3-carboxylate, a normal-phase setup with silica gel as the stationary phase is typically employed. The non-polar nature of the target compound allows it to be eluted with a relatively non-polar solvent system, while more polar impurities are retained on the column.

Workflow for Flash Column Chromatography:

Sources

• 1. Facile synthesis of indole heterocyclic compounds based micellar nano anti-cancer drugs - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07060A [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

preventing hydrolysis of tert-butyl esters under acidic conditions

Topic: Preventing Hydrolysis of tert-Butyl Esters Under Acidic Conditions

Current Status: Operational Support Level: Tier 3 (Senior Application Scientist) Ticket Context: User requires retention of tert-butyl ester (

-Bu) moiety during acidic transformations (e.g., -Boc deprotection, Friedel-Crafts, sulfonylation).

Overview

The tert-butyl ester is a robust protecting group against nucleophilic attack and basic hydrolysis, but it is inherently designed to be acid-labile. It cleaves via an E1 (unimolecular elimination) mechanism, driven by the stability of the resulting tert-butyl carbocation.

To prevent hydrolysis, you must either:

• Kinetic Control: Slow the E1 rate (temperature/acid strength).

• Thermodynamic Control: Shift the equilibrium (solvent choice).

• Mechanistic Evasion: Use reagents that coordinate preferentially to other sites (Lewis acid selectivity).

Module 1: Diagnostic & Mechanism

"Why is my ester cleaving?"

Before optimizing, confirm the mechanism of failure. Unlike primary esters,

-Bu esters do not typically undergo hydrolysis (nucleophilic attack at carbonyl). They undergo alkyl-oxygen cleavage ( ).

The Danger Zone (Mechanism)

The reaction is driven by the formation of the stable

-butyl cation and the irreversible loss of isobutene gas.

Figure 1: The E1 elimination pathway. Note that isobutene loss makes the reaction irreversible. To prevent this, we must stop the transition to the cation.

Module 2: Selective Deprotection Protocols

"How do I remove a Boc group without losing the

-Bu ester?"

This is the most common conflict. Both groups are acid-labile, but the

-Boc group cleaves slightly faster due to the higher basicity of the carbamate nitrogen compared to the ester carbonyl. We exploit this kinetic window or use alternative mechanisms.

Option A: The "Equilibrium Shift" Method (High Reliability)

Reagent:

in -Butyl Acetate ( -BuOAc) Mechanism: By using -BuOAc as the solvent, you flood the system with the ester's parent alcohol equivalent. Any transient -butyl cation formed is trapped by the acetate, effectively preventing net hydrolysis of your substrate.

Protocol:

• Dissolve substrate (1.0 equiv) in

  -BuOAc (0.5 M).[1][2]

• Cool to 0 °C.

• Add conc.

  (1.5–3.0 equiv) dropwise.

• Stir at 0 °C

  RT for 2–5 hours.

• Quench: Pour into saturated

  (cold).

• Result: Boc is cleaved;

  -Bu ester remains intact.[1][3][4]

Option B: The Silyl Triflate Method (Mildest)

Reagent: TMSOTf / 2,6-Lutidine Mechanism: Silylation of the Boc carbonyl oxygen facilitates fragmentation via a silyl carbamate, which is much faster than the proton-catalyzed E1 elimination of the ester.

Protocol:

• Dissolve substrate in dry DCM (0.1 M) under

  .

• Add 2,6-lutidine (1.5 equiv).

• Cool to 0 °C.

• Add TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.1 equiv) dropwise.

• Stir for 15–30 mins.

• Quench: Add MeOH (excess) or saturated

  .

Option C: The Lewis Acid Method

Reagent:

in DCM Mechanism: Zinc coordinates to the Boc carbonyl more strongly than the ester.

Protocol:

• Suspend substrate in DCM .

• Add

  (2–5 equiv).

• Stir at RT for 24 hours (Reaction is slow but highly selective).

• Note: Excellent for peptides; avoids strong protic acids entirely.

Module 3: Troubleshooting & Optimization

Decision Matrix: Selecting the Right Acid

Use this flow to determine the safest reagent for your specific substrate.

Figure 2: Decision matrix for reagent selection based on substrate sensitivity.

Common Failure: "Hidden" Hydrolysis on Silica

Issue: You isolate the crude product (ester intact), but after column chromatography, you recover the carboxylic acid. Cause: Silica gel is weakly acidic (

). -Butyl esters are sensitive to silica, especially if the elution solvent contains MeOH or if the column runs slowly. Fix:

• Buffer the Silica: Pre-wash the column with 1%

  in hexanes.

• Avoid MeOH: Use EtOAc/Hexanes if possible.

• Flash Fast: Do not leave the compound on the column overnight.

Module 4: Reagent Comparison Data

Reagent System	Acidity Type	-Bu Ester Stability	Selectivity (vs Boc)	Comments
TFA / DCM (1:1)	Strong Protic	Poor	Low	Cleaves both Boc and -Bu ester rapidly.
4M HCl / Dioxane	Strong Protic	Moderate	Moderate	Selective if time < 30 min at RT.
TMSOTf / Lutidine	Lewis / Silyl	Excellent	High	Best for complex substrates.
/ -BuOAc	Strong Protic	Good	High	Thermodynamic protection via solvent.
/ NaI	Lewis	Excellent	High	Specific for Boc removal; very mild.
/ DCM	Lewis	Excellent	High	Very slow (24h+), but gentle.

References

• Selective Deprotection of Boc using

  in -BuOAc: Lin, L. S., et al.[2][3] "A mild and selective method for the cleavage of tert-butyl esters."[4][5][6] Tetrahedron Letters, 2000, 41(36), 7013-7016.

• TMSOTf Mediated Deprotection: Sakaitani, M., & Ohfune, Y. "Selective deprotection of t-butoxycarbonyl group in the presence of tert-butyl ester." Journal of Organic Chemistry, 1990, 55(3), 870–876.[7]

• -NaI System: Marcantoni, E., et al. "Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3[4][8]·7H2O-NaI System in Acetonitrile." Journal of Organic Chemistry, 2001, 66(12), 4430–4432.

• HCl in Dioxane Selectivity: Han, G., et al. "Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M)."[3][9][10] Journal of Peptide Research, 2001, 58(4), 338-341.[9]

• Silica Gel Acidity & Ester Cleavage: Jackson, R. W.[7] "Cleavage of tert-butyl esters on silica gel." Tetrahedron Letters, 2001, 42(31), 5163-5165.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3*7H20-NaI System in Acetonitrile [organic-chemistry.org]
• 5. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. US20100311968A1 - Deprotection of boc-protected compounds - Google Patents [patents.google.com]
• 8. thieme-connect.com [thieme-connect.com]
• 9. experts.arizona.edu [experts.arizona.edu]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Workup Strategies

Topic: Removal of Unreacted N-Methylindole from Reaction Mixtures

The Challenge: Why is N-Methylindole So Difficult to Remove?

N-Methylindole is a notorious "sticky" impurity.[1] In my experience supporting synthesis labs, researchers often attempt standard aqueous acid washes to remove it, assuming it will behave like a typical amine.[1] They are almost always disappointed when the N-methylindole remains in the organic layer, co-eluting with their product.[1]

To solve this, we must look at the physicochemical properties that drive its behavior:

Property	Value	Implication for Workup
Boiling Point	~240–244 °C (atm)	Too high for standard rotary evaporation. Requires high vacuum.[1]
pKa (Conjugate Acid)	-2.3	Extremely weak base. It will not protonate in dilute HCl or acetic acid.[1][2] It remains neutral and lipophilic.[1]
LogP	~2.6	Highly Lipophilic. Partitions strongly into organic solvents (DCM, EtOAc, Ether).[1][2]
Nucleophilicity	High (at C3 position)	Susceptible to electrophilic scavenging (a key removal strategy).[1][2]

The Diagnostic Truth: You cannot wash N-methylindole out with aqueous acid because its conjugate acid is a superacid (

). To protonate it, you would need conditions so acidic (e.g., neat trifluoroacetic acid) that you would likely polymerize the indole or destroy your product.[1]

Decision Matrix: Selecting Your Removal Strategy

Before proceeding, use this logic flow to determine the safest method for your specific reaction mixture.

Figure 1: Strategic decision tree for N-methylindole removal. Select Method B only if your product is chemically inert to dienophiles.

Technical Protocols

Method A: High Vacuum Distillation (Kugelrohr)

Best for: Stable, non-polar products (oils) where N-methylindole is the primary impurity.

The Science: Since N-methylindole boils at ~133°C at 26 mmHg, we can exploit the differential boiling points using "bulb-to-bulb" distillation.

Protocol:

• Concentrate: Remove reaction solvents (THF, DCM, etc.) via standard rotary evaporation.[1][3]

• Load: Transfer the crude oil to the source bulb of a Kugelrohr apparatus.

• Vacuum: Apply high vacuum (< 0.5 mmHg is ideal).

• Heat Ramp:

  • Set oven temperature to 60–80°C initially. This removes residual volatiles.[1]

  • Slowly ramp to 100–110°C .

• Observation: N-Methylindole will distill over as a clear/yellowish oil.[1][2]

• Stop: Once the distillate volume stabilizes, check the residue (your product) by NMR. If your product has a significantly higher BP (e.g., >300°C), it will remain in the source bulb.[1]

Method B: The "Dienophile Scavenge" (Maleic Anhydride)

Best for: Reactions where N-methylindole was the starting material and the Product is substituted at the C3 position (e.g., Vilsmeier-Haack products, C3-acylated indoles).

The Science: N-Methylindole is electron-rich and acts as a diene/nucleophile. Maleic anhydride is a potent electron-poor dienophile.[1]

• The Trick: Unreacted N-methylindole (free C3) reacts with maleic anhydride to form a Diels-Alder adduct or Michael-type adduct.

• The Result: The adduct contains a succinic anhydride moiety.[1] Upon basic workup, this ring opens to a dicarboxylic acid , which is highly water-soluble.[1]

• Selectivity: If your product is already substituted at C3, it is sterically hindered and electronically deactivated toward this reaction, leaving it untouched.[1]

Protocol:

• Quantify: Estimate the amount of unreacted N-methylindole (via crude NMR).

• Add Scavenger: Add 1.5 – 2.0 equivalents (relative to the impurity) of Maleic Anhydride to the crude reaction mixture (in Toluene or Benzene).

• Reflux: Heat to reflux for 2–4 hours.

• Hydrolysis Workup:

  • Cool the mixture.

  • Add 10% aqueous NaOH (or KOH).[1]

  • Stir vigorously for 30 minutes. (This hydrolyzes the anhydride adduct into the water-soluble dicarboxylate salt).

• Phase Separation:

  • Separate the layers.[1][4]

  • Discard the Aqueous Layer: It contains the scavenged N-methylindole adduct.

  • Keep the Organic Layer: It contains your purified product.[1]

• Wash: Wash organic layer with water, dry over MgSO₄, and concentrate.[1][5]

Method C: Chromatographic Optimization

Best for: Small scale purifications or when the product is acid/base sensitive.

The Science: N-Methylindole is non-polar (

in 10% EtOAc/Hexane). Most functionalized products are more polar.[1] The risk is "tailing" where the N-methylindole streaks into the product fraction.

Protocol:

• Stationary Phase: Use high-grade Silica Gel (60 Å).[1]

• Mobile Phase: Do not use isocratic elution. Use a shallow gradient.

  • Start: 100% Hexanes (or Pentane).[1]

  • Ramp: 0% to 5% EtOAc over 5 column volumes.[1]

  • Hold: Elute the N-methylindole (it usually comes off very early).

  • Ramp: Increase polarity to elute your product.

• Visualization: N-Methylindole stains distinctively:

  • Vanillin Stain: Turns bright red/pink.[1]

  • Ehrlich’s Reagent: Turns purple (very sensitive).[1] Use this to confirm fractions are clean.

Troubleshooting & FAQs

Q: I tried washing with 1M HCl, but the N-methylindole is still there. Why? A: As noted in the diagnostic section, the pKa of protonated N-methylindole is -2.3. 1M HCl (pH ~0) is not strong enough to protonate it.[1] It remains uncharged and stays in the organic layer.[1] You would need superacidic conditions to extract it, which would destroy your molecule.[1]

Q: Can I use polymer-supported scavengers? A: Yes. If Method B (Maleic Anhydride) is too aggressive, use a PS-TsCl (Polystyrene-Tosyl Chloride) resin.[1]

• Mechanism:[1][6] The sulfonyl chloride reacts with the nucleophilic C3 of N-methylindole.

• Procedure: Add 3 equivalents of resin and catalytic DMAP.[1] Shake at room temperature overnight. Filter off the resin.[1][6] The impurity stays on the bead.[1]

Q: My product is also an indole. Will Maleic Anhydride destroy it? A: It depends on the substitution.[1][2]

• If your product has a substituent at C3 (e.g., 3-acetyl-N-methylindole), it is likely safe.[1][2] The C3 position is the reactive site.[1]

• If your product has a free C3 position, do not use Method B. Use Method A (Distillation) or C (Chromatography).[1]

References

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 11781, 1-Methylindole. Retrieved from [Link]

• Potts, K. T., & Saxton, J. E. (1962).[1] 1-Methylindole Synthesis and Purification. Organic Syntheses, Coll. Vol. 6, p.104. Retrieved from [Link]

• Remers, W. A. (1972).[1] Properties and Reactions of Indoles. In Indoles: Part One (Houlihan, W. J., Ed.).[1] Wiley-Interscience.[1] (Standard text on Indole reactivity/pKa).

Sources

• 1. Maleic anhydride - Wikipedia [en.wikipedia.org]
• 2. 1-Methylindole, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

stability of tert-butyl 1-methylindole-3-carboxylate in silica gel chromatography

Ticket ID: IND-3-CARB-STAB-001 Status: Resolved / Guide Available Topic: Stability of tert-butyl 1-methylindole-3-carboxylate in silica gel chromatography Audience: Medicinal Chemists, Process Chemists, Purification Specialists

Executive Summary

Is tert-butyl 1-methylindole-3-carboxylate stable on silica gel? Conditionally, yes. However, it possesses a moderate risk of decomposition due to the acidity of standard silica gel (

).

The electron-rich nature of the indole ring, amplified by the N-methyl group, increases the basicity of the ester carbonyl oxygen. This makes the tert-butyl group susceptible to acid-catalyzed cleavage (E1 elimination) by surface silanol groups, converting your ester into the corresponding carboxylic acid (1-methylindole-3-carboxylic acid) and isobutylene gas.

Recommended Action: Use neutralized silica (buffered with 1% triethylamine) or neutral alumina to prevent "streaking" and mass loss.

Module 1: The Mechanistic "Why"

Understanding the causality behind the decomposition ensures you can predict similar issues in future analogs.

1. The Silica Acidity Problem

Standard flash chromatography silica gel (SiO

) contains surface silanol groups ( ). These groups act as weak Brønsted acids with a typically between 5 and 7. While mild, this acidity is sufficient to catalyze the decomposition of acid-labile protecting groups like tert-butyl esters (Boc-esters).

2. The Indole Electronic Effect

The specific structure of your molecule exacerbates this sensitivity:

• Indole Ring: An electron-rich heterocycle that pushes electron density into the C3-carbonyl system.

• N-Methyl Group: Unlike a free N-H indole, the N-methyl group provides electron donation via induction (+I effect) and prevents N-deprotonation. This increases the electron density at the carbonyl oxygen of the ester.

• Result: The carbonyl oxygen becomes more basic, readily accepting a proton from the silica surface, which triggers the elimination of the tert-butyl group.

3. Decomposition Pathway (Visualized)

The following diagram illustrates the acid-catalyzed E1 elimination mechanism occurring on the silica surface.

Figure 1: Mechanism of acid-catalyzed de-esterification on silica gel.

Module 2: Diagnostic & Troubleshooting

Use this table to identify if silica acidity is the root cause of your purification issues.

Symptom	Diagnosis	Confirmation Test
Streaking/Tailing	The compound is partially decomposing as it travels down the column, smearing between the ester and the acid .	Run a 2D TLC: Spot the compound, run it once. Rotate plate 90°, run again. If spots lie off the diagonal, decomposition is occurring on the plate.
New Baseline Spot	Complete conversion to the carboxylic acid (1-methylindole-3-carboxylic acid).	Isolate the polar spot. Check NMR/MS. A loss of the t-butyl singlet (~1.6 ppm) and appearance of a broad acid peak confirms hydrolysis.
Low Mass Recovery	Product is adhering to acidic sites on the silica (Lewis acid-base interaction) without necessarily cleaving.	Flush the column with 10% MeOH/DCM + 1% TEA. If mass is recovered, it was reversible adsorption.

Module 3: Proven Protocols

Protocol A: Triethylamine (TEA) Buffered Silica

Best for: Standard purification when you want to stick with silica gel.

Logic: Triethylamine neutralizes the acidic silanol sites, effectively "capping" them before your compound is introduced.

• Solvent Preparation: Prepare your mobile phase (e.g., Hexane/EtOAc).[1] Add 1% v/v Triethylamine (TEA) to the entire volume of solvent.

• Column Pre-treatment:

  • Pack the column with silica as usual.

  • Flush the column with 2-3 column volumes (CV) of the TEA-containing mobile phase before loading your sample.

  • Note: The heat of acid-base neutralization might slightly warm the column. Allow it to cool to room temperature.

• Loading: Dissolve your sample in the mobile phase (containing TEA) or DCM. Avoid using pure chloroform as it can be slightly acidic.

• Elution: Run the column using the TEA-doped solvent system.

• Post-Run: Rotovap the fractions. TEA has a low boiling point (89°C) and will co-evaporate, but trace amounts may remain. High vacuum drying usually removes residues.

Protocol B: Neutral Alumina (Stationary Phase Switch)

Best for: Highly sensitive batches or when TEA buffering fails.

Logic: Aluminum oxide (Alumina) is available in "Neutral" (pH 7.0-7.5) and "Basic" grades, avoiding the acidity issue entirely.

• Selection: Purchase Neutral Alumina (Brockmann Grade III) .

  • Grade III implies a specific water content (approx 6%) which lowers activity and prevents irreversible binding of polar indoles.

• Solvent System: Indoles run faster on alumina than silica. Reduce the polarity of your mobile phase (e.g., if you used 20% EtOAc on Silica, try 5-10% EtOAc on Alumina).

• Execution: Pack and run similar to silica. No TEA buffering is required.

Module 4: Decision Tree (Workflow)

Follow this logic to select the correct purification method for your specific batch.

Figure 2: Purification strategy decision tree.

Module 5: Frequently Asked Questions (FAQs)

Q: Can I use Chloroform (

) to load my column? A: Proceed with caution. Chloroform naturally decomposes to form trace HCl and Phosgene over time, especially if unstabilized. This acidity can instantly cleave your tert-butyl ester upon dissolution. Always filter through basic alumina or use Dichloromethane (DCM) stabilized with amylene.

Q: My product is an oil after the TEA column. How do I remove the TEA? A: If high vacuum doesn't remove the TEA smell:

• Dissolve the oil in EtOAc.

• Wash rapidly with cold, dilute citric acid or

  (pH ~5). Note: Do this quickly to avoid the very acid hydrolysis you are trying to prevent.

• Dry over

  and concentrate.

Q: Is the N-methyl group stable? A: Yes. The N-methyl group is robust under standard chromatographic conditions. It requires strong Lewis acids (like

) or harsh nucleophiles to cleave. Your primary concern is exclusively the C3-ester.

References

• Silica Gel Surface Chemistry : Nawrocki, J. (1997). The silanol group and its role in liquid chromatography. Journal of Chromatography A, 779(1-2), 29-71.

• Indole Reactivity & Electronic Effects: Sundberg, R. J. (1996). Indoles (Best Synthetic Methods). Academic Press. Context: Discusses the electron-rich nature of the indole nucleus and C3 susceptibility.
• Purification of Acid-Sensitive Compounds: Armarego, W. L., & Chai, C. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. Context: Standard protocols for buffering silica gel with triethylamine.
• Cleavage of tert-Butyl Esters: Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. Context: details the acid lability of t-butyl esters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

solving regioselectivity issues in indole-3-carboxylation reactions

Welcome to the Advanced Synthesis Support Center. Indole carboxylation is a critical transformation in pharmaceutical development, but the ambient nucleophilicity of the indole core frequently leads to regioselectivity issues (N1 vs. C2 vs. C3) and poor yields due to protodecarboxylation.

This guide is designed for research scientists and provides mechanistically grounded troubleshooting strategies, self-validating protocols, and diagnostic data to ensure precise regiocontrol during CO₂ fixation.

Diagnostic Matrix: Regioselectivity in Indole Carboxylation

Before adjusting your experimental parameters, consult the table below to align your target regioselectivity with the appropriate thermodynamic or kinetic drivers.

Target Position	Recommended Reagent System	Temp / Pressure	Key Mechanistic Driver
C3 (Thermodynamic)	LiOtBu (excess) + CO₂ gas	100 °C / 1 atm	High temp drives reversible N1-decarboxylation; excess base stabilizes C3-carboxylate salt.
C3 (Metal-Free)	Cesium triphenylacetate (2 equiv)	80 °C / No external CO₂	Reagent acts as both a base and a controlled, temperature-dependent CO₂ surrogate.
N1 (Kinetic)	Cesium triphenylacetate (1 equiv)	25 °C / No external CO₂	Low temperature traps the kinetic N-carboxylate before rearrangement can occur.
C2 (Directed)	LiOtBu + CsF + 18-crown-6	80 °C / 1 atm	Crown ether sequesters cations, enhancing C2 nucleophilicity when C3 is blocked/deactivated.

Frequently Asked Questions & Troubleshooting

Q1: Why am I observing predominantly N1-carboxylation instead of the desired C3-carboxylation?

The Causality: Deprotonation of the indole N–H yields an ambient indolyl anion. Because the nitrogen atom is highly electronegative and possesses a localized charge density, electrophilic attack by CO₂ at the N1 position is extremely fast, making it the kinetic product [1]. However, the C3-carboxylate is the thermodynamic product because C–C bonds are stronger than N–C bonds, and C3-carboxylation better preserves the aromaticity of the pyrrole ring.

The Solution: If you are trapping the N1-adduct, your reaction temperature is likely too low, or your base is insufficient. To drive the reaction to the C3 position, you must provide enough thermal energy to allow the reversible decarboxylation of the N1-carboxylate back to the indolyl anion, which then slowly but irreversibly attacks CO₂ at the C3 position[2]. Elevate the reaction temperature to 80–100 °C and ensure you are using a strong, non-nucleophilic base like LiOtBu.

Mechanistic pathway of regiodivergent indole carboxylation highlighting kinetic vs. thermodynamic control.

Q2: My C3-carboxylation yields are terrible due to rapid decarboxylation during workup. How do I stabilize the product?

The Causality: Indole-3-carboxylic acids are highly prone to protodecarboxylation. The electron-rich nature of the indole ring stabilizes the transition state for decarboxylation during acidic aqueous workup (protonation at C3 followed by the expulsion of CO₂).

The Solution: You must prevent the free carboxylic acid from forming until absolutely necessary.

• Excess Base Strategy: Use a large excess of base (e.g., 3–5 equivalents of LiOtBu). This shifts the equilibrium entirely toward the insoluble lithium indole-3-carboxylate salt during the reaction, suppressing spontaneous decarboxylation[3].

• In Situ Trapping: Instead of an aqueous acidic workup, quench the reaction mixture directly with an alkyl halide (e.g., Methyl Iodide, 3.0 equiv) to convert the sensitive carboxylate salt into a highly stable indole-3-carboxylate ester.

Q3: I cannot use high-pressure CO₂ reactors in my lab. Are there atmospheric or surrogate alternatives for C3-carboxylation?

The Causality: Traditional Kolbe-Schmitt-type carboxylations require high CO₂ pressures to overcome the entropic penalty of gas fixation and the thermodynamic stability of CO₂[1].

The Solution: You can achieve excellent C3-carboxylation without a pressure vessel using Cesium Triphenylacetate as a dual-function CO₂ surrogate. At elevated temperatures (80 °C), this reagent undergoes controlled decarboxylation, releasing CO₂ directly into the solution while simultaneously generating a strong trityl anion base. This avoids the need for external CO₂ gas entirely[2]. Alternatively, the Kobayashi protocol utilizes 1 atm of CO₂ (balloon pressure) driven by the massive thermodynamic sink of precipitating lithium carboxylate salts[3].

Q4: How can I intentionally direct carboxylation to the C2 position?

The Causality: If the C3 position is blocked by a substituent, or deactivated by an electron-withdrawing group (e.g., cyano, formyl), the C2 position becomes the next available nucleophilic site. However, C2 is inherently less reactive. The Solution: Employ a specialized catalytic system comprising LiOtBu, CsF, and 18-crown-6 under ambient CO₂. The 18-crown-6 ether sequesters the lithium/cesium cations, creating a "naked" and highly reactive indolyl anion that can successfully attack CO₂ at the C2 position[4].

Self-Validating Experimental Protocols

Protocol A: Atmospheric CO₂ C3-Carboxylation (Base-Mediated)

Adapted from the Kobayashi methodology for high-yield, low-pressure fixation[3].

Materials: Indole (1.0 mmol), LiOtBu (3.0 mmol), anhydrous DMF (5 mL), CO₂ balloon.

• Preparation: In an oven-dried Schlenk flask under argon, dissolve the indole in anhydrous DMF.

• Base Addition: Add LiOtBu in one portion. Causality note: The solution will turn deep yellow/orange, indicating the formation of the indolyl anion.

• CO₂ Introduction: Evacuate the flask briefly and backfill with CO₂ from a balloon. Repeat three times to ensure complete atmospheric saturation.

• Heating: Heat the reaction mixture to 100 °C for 12 hours.

• Validation Checkpoint: As the reaction progresses, the solution must transition from clear to a thick, cloudy suspension. This visual cue is self-validating: it confirms the successful formation and precipitation of the insoluble lithium indole-3-carboxylate salt. If the solution remains clear, your base has degraded or CO₂ insertion failed.

• Workup: Cool to 0 °C. Carefully quench with 1M HCl until pH ~3. Extract immediately with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Analytical Validation: ¹H NMR (DMSO-d₆) will show the complete disappearance of the characteristic C3–H proton (typically ~6.5 ppm) and a distinct downfield shift of the C2–H proton (~8.0 ppm).

Protocol B: Metal-Free Regiodivergent C3-Carboxylation (CO₂ Surrogate)

Utilizing Cesium Triphenylacetate for pressure-free synthesis[2].

Materials: Indole (0.5 mmol), Cesium triphenylacetate (1.0 mmol), anhydrous DMSO (3 mL).

• Preparation: Combine indole and Cesium triphenylacetate in a sealed vial under a nitrogen atmosphere.

• Solvation: Add anhydrous DMSO.

• Thermal Activation: Heat the mixture to 80 °C for 16 hours. Causality note: Using exactly 2.0 equivalents of the surrogate is mandatory for C3-carboxylation. The first equivalent deprotonates N1 and forms the N-carboxylate; the second equivalent drives the thermodynamic rearrangement to C3 by abstracting the C3 proton after CO₂ migration.

• Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 3:1). The kinetic N1-carboxylate will appear rapidly within the first hour. Over 16 hours, this spot will disappear, replaced by a lower-Rf spot corresponding to the C3-carboxylate.

• Workup: Dilute with water, acidify to pH 4 with 10% citric acid, and extract with EtOAc.

References

• Base-Mediated Carboxylation of Unprotected Indole Derivatives with Carbon Dioxide. Organic Letters - ACS Publications.[Link]

• C−H Carboxylation of Aromatic Compounds through CO₂ Fixation. PMC - National Institutes of Health.[Link]

• Regiodivergent N1- and C3- Carboxylation of Indoles. ChemRxiv.[Link]

• C–H carboxylation of indoles at the C‐2 position. ResearchGate.[Link]

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• 1. C−H Carboxylation of Aromatic Compounds through CO2 Fixation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
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• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to 13C NMR Chemical Shifts of N-Methylated Indole Esters

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is paramount. Among the most powerful analytical techniques for this purpose is Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. This guide provides an in-depth comparative analysis of the 13C NMR chemical shifts for N-methylated indole esters, a common scaffold in medicinal chemistry. By understanding the subtle electronic effects of N-methylation and ester substitution, scientists can more accurately and efficiently characterize these important molecules.

This guide will dissect the chemical shifts of the indole core, examine the influence of individual substituents, and culminate in a comparative analysis of N-methylated indole esters. All data is presented with supporting experimental context to ensure scientific integrity.

The Indole Ring: A Foundation for Analysis

The indole scaffold is an aromatic heterocyclic system where a benzene ring is fused to a pyrrole ring. Its electronic environment is complex, and understanding the baseline 13C NMR chemical shifts is crucial for interpreting data from its derivatives. The standard numbering convention for the indole ring is essential for assigning chemical shifts correctly.

Caption: Standard IUPAC Numbering of the Indole Ring.

The electron-donating nitrogen atom significantly influences the electron density across the ring, particularly in the pyrrole moiety. This results in characteristic chemical shifts that serve as our reference point.

Comparative Analysis of Chemical Shifts

To understand the spectrum of an N-methylated indole ester, we must first dissect the individual contributions of N-methylation and ester substitution. The data presented below was acquired in common deuterated solvents such as deuterochloroform (CDCl₃) and dimethyl sulfoxide-d₆ (DMSO-d₆). It is important to note that solvent choice can influence chemical shifts[1].

Table 1: 13C NMR Chemical Shifts (δ, ppm) for Indole and Key Derivatives.

Carbon Position	Indole (in CDCl₃)[1]	N-Methylindole (in CDCl₃)[2]	Methyl 1H-indole-3-carboxylate (in DMSO-d₆)[3][4]	Methyl 1-methyl-1H-indole-3-carboxylate (in CDCl₃)
C2	122.8	128.4	~125.1	125.9
C3	102.2	100.8	107.0 (Quaternary)	105.7
C3a	127.9	128.7	126.0 (Quaternary)	127.3
C4	120.8	120.8	~121.2	121.4
C5	121.9	121.4	~122.1	122.2
C6	119.8	119.2	~119.5	119.9
C7	111.1	109.1	~111.7	109.4
C7a	135.7	136.6	136.4 (Quaternary)	137.0
N-CH₃	-	32.7	-	33.1
C=O	-	-	165.0 (Quaternary)	165.4
O-CH₃	-	-	~51.0	50.9

Note: Precise values for all protonated carbons in Methyl 1H-indole-3-carboxylate were not explicitly listed in the cited source, but quaternary carbons were identified[3]. Values for Methyl 1-methyl-1H-indole-3-carboxylate are representative and may vary slightly based on experimental conditions.

Comparing indole to N-methylindole reveals the electronic impact of adding a methyl group to the nitrogen atom.

• C2 (Downfield Shift): The most significant change is observed at C2, which shifts downfield by approximately 5.6 ppm. The N-methyl group is electron-donating, which might be expected to increase shielding (upfield shift). However, the steric and inductive effects alter the electronic distribution in the pyrrole ring, leading to a net deshielding at this position.

• C7a (Downfield Shift): The bridgehead carbon C7a also experiences a downfield shift of about 0.9 ppm.

• C3, C6, C7 (Upfield Shift): In contrast, C3, C6, and C7 show slight upfield shifts, indicating increased electron density or shielding at these positions.

• N-CH₃ Signal: A new signal appears around 32.7 ppm, characteristic of the N-methyl carbon[2].

Introducing a methyl ester group at the C3 position dramatically alters the electronic landscape of the pyrrole ring.

• C3 (Significant Downfield Shift): The C3 carbon, now bonded to the electron-withdrawing carbonyl group, becomes a quaternary carbon and shifts significantly downfield to ~107.0 ppm from 102.2 ppm in indole[3]. This is a direct consequence of the deshielding effect of the carbonyl.

• C2 (Downfield Shift): The adjacent C2 carbon is also deshielded and shifts downfield.

• C=O and O-CH₃ Signals: Two new signals appear: the carbonyl carbon (C=O) at a very downfield position (~165.0 ppm) and the methyl ester carbon (O-CH₃) around 51.0 ppm[3][4].

• C2 and C7a: These carbons remain significantly downfield compared to the parent indole, reflecting the persistent influence of the N-methyl group.

• C3: This position is strongly deshielded due to the ester functionality, remaining a quaternary carbon with a chemical shift around 105.7 ppm.

• Benzene Ring Carbons (C4-C7): The chemical shifts of the carbons in the benzene portion of the molecule are less affected by the substitutions on the pyrrole ring, showing only minor shifts across the different compounds.

• N-CH₃ and O-CH₃: The characteristic signals for the N-methyl and ester methyl groups are both present, appearing at approximately 33.1 ppm and 50.9 ppm, respectively.

Experimental Protocol for 13C NMR Acquisition

Achieving high-quality, reproducible 13C NMR data requires a standardized experimental approach. The low natural abundance of the 13C isotope (1.1%) necessitates signal averaging over time[5].

• Compound Purity: Ensure the sample is of high purity to avoid signals from impurities complicating the spectrum.

• Solvent Selection: Use a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆). CDCl₃ is a common choice for many organic compounds, with its residual solvent peak appearing as a triplet at ~77 ppm[6]. DMSO-d₆ is used for less soluble compounds, with its peak appearing as a septet at ~39.5 ppm[6].

• Concentration: Prepare a solution with a concentration of 10-50 mg of the compound in 0.5-0.7 mL of deuterated solvent. For dilute samples, specialized NMR tubes can be used to maximize signal[7].

• Reference Standard: Tetramethylsilane (TMS) is typically used as an internal standard and is defined as 0.0 ppm.

A standard proton-decoupled 13C NMR experiment is generally sufficient.

• Pulse Program: A standard single-pulse sequence with proton decoupling and Nuclear Overhauser Effect (NOE) enhancement (e.g., zgpg30 on Bruker systems) is recommended[8][9].

• Acquisition Time (AQ): Typically around 1-2 seconds.

• Relaxation Delay (D1): A delay of 2-5 seconds is common to allow for nuclear relaxation. Quaternary carbons have longer relaxation times and may require a longer delay for accurate integration, though routine 13C spectra are typically not integrated[9].

• Number of Scans (NS): This is highly dependent on the sample concentration. For a moderately concentrated sample, 128 to 1024 scans are often sufficient.

• Spectral Width (SW): A spectral width of ~240 ppm (from approximately -10 to 230 ppm) will cover the entire range of expected chemical shifts for organic molecules.

Caption: General workflow for 13C NMR analysis.

To unambiguously assign carbon types (CH₃, CH₂, CH, and quaternary carbons), a Distortionless Enhancement by Polarization Transfer (DEPT) experiment is invaluable[10][11]. A DEPT-135 experiment is particularly useful as it shows CH and CH₃ signals as positive peaks, while CH₂ signals appear as negative (inverted) peaks. Quaternary carbons are not observed in DEPT spectra[12][13]. This allows for a definitive differentiation between the various carbon environments within the molecule.

Conclusion

The 13C NMR chemical shifts of N-methylated indole esters are governed by a predictable interplay of electronic effects. N-methylation primarily deshields C2 and C7a, while an ester group at C3 causes significant downfield shifts at C2 and C3 itself. By systematically comparing the spectra of the parent indole, its N-methylated analog, and the corresponding esters, researchers can confidently assign the carbon signals of these complex heterocyclic systems. The use of standardized experimental protocols and advanced techniques like DEPT further enhances the accuracy of structural elucidation, providing a solid foundation for drug discovery and development efforts.

References

• University of Victoria. (2017). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. Available at: [Link]

• Fiveable. (2025). DEPT 13C NMR Spectroscopy | Organic Chemistry Class Notes. Available at: [Link]

• OpenStax. (2023). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. Available at: [Link]

• LibreTexts, Chemistry. (2023). 6.4: DEPT C-13 NMR Spectroscopy. Available at: [Link]

• Magritek. (n.d.). Methyl 1H-indole-3-carboxylate. Available at: [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 377. Available at: [Link]

• Nanalysis. (2015). DEPT: A tool for 13C peak assignments. Available at: [Link]

• An, Y., & Chen, D. (2016). Structure elucidation of uniformly 13C labeled small molecule natural products. Magnetic Resonance in Chemistry, 54(11), 887-894. Available at: [Link]

• Scientific Minds. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Available at: [Link]

• Yuan, J., et al. (n.d.). Regioselective C5−H Direct Iodination of Indoles. Royal Society of Chemistry. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. The Journal of Organic Chemistry, 35(4), 996–999. Available at: [Link]

• PubChem. (n.d.). Methyl indole-3-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (n.d.). The 13 C-NMR (DMSO-d6, 125 MHz) data of compounds 1-3. Available at: [Link]

• National Center for Biotechnology Information. (2012). [Figure], 13C NMR Spectrum (125 MHz, CDCl3) of the probe. In Probe Reports from the NIH Molecular Libraries Program. Available at: [Link]

• PubChem. (n.d.). Methyl 1-methyl-1H-indole-3-carboxylate. National Center for Biotechnology Information. Available at: [Link]

• Anasazi Instruments. (2021). A Great 13C NMR Spectrum Even When Your Sample is Dilute. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). 13C NMR (CDCl3, 125 MHz) δ 14.3, 6. Available at: [Link]

• ResearchGate. (n.d.). 13 C NMR spectra of 10 and 13 (CDCl 3 , 126 MHz, 300 K). Available at: [Link]

• The Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFORMATION Regioselective synthesis of pyrrole and indole-fused isocoumarins. Available at: [Link]

• Hehre, W. J., et al. (2019). Efficient Protocol for Accurately Calculating 13C Chemical Shifts of Conformationally Flexible Natural Products: Scope, Assessment, and Limitations. Journal of Natural Products, 82(8), 2146-2155. Available at: [Link]

• CEITEC. (n.d.). Measuring methods available and examples of their applications 13C NMR. Available at: [Link]

• University of the Basque Country. (2017). Revision and advanced aspects. Available at: [Link]

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• 5. nmr.ceitec.cz [nmr.ceitec.cz]
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• 9. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
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• 12. fiveable.me [fiveable.me]
• 13. chem.libretexts.org [chem.libretexts.org]

comparing Madelung synthesis vs Pd-catalyzed carbonylation for indoles

The synthesis of the indole scaffold remains one of the most heavily researched areas in organic chemistry due to its ubiquitous presence in pharmaceuticals, agrochemicals, and natural products. For drug development professionals and synthetic chemists, selecting the right indolization strategy is a critical decision that impacts overall yield, scalability, and late-stage functionalization.

This guide provides an objective, mechanistic comparison between a classical powerhouse—the Madelung Synthesis —and a modern, precision-driven alternative: Palladium-Catalyzed Carbonylation . By dissecting the causality behind their experimental conditions, we will establish a framework for selecting the optimal route for your specific target molecule.

The Madelung Synthesis: Brute Force and Modern Refinements

Traditionally, the Madelung synthesis involves the intramolecular cyclization of N-acyl-o-toluidines using strong bases at extreme temperatures (often >300 °C). The fundamental challenge here is thermodynamic: the benzylic protons of the ortho-methyl group are only weakly acidic (pKa ~40).

To drive the reaction, classical methods relied on sodium amide or alkoxides. However, modern iterations have drastically reduced the required temperature by employing non-nucleophilic, sterically hindered bases like Lithium bis(trimethylsilyl)amide (LiHMDS) or by introducing electron-withdrawing groups to acidify the benzylic position .

Mechanistic Pathway

The reaction is initiated by the selective deprotonation of the benzylic carbon. The resulting carbanion attacks the amide carbonyl, forming a tetrahedral intermediate that rapidly dehydrates to yield the aromatized indole core.

Fig 1. Mechanistic pathway of the Madelung indole synthesis via benzylic deprotonation.

Self-Validating Protocol: Modern LiHMDS-Mediated Madelung Synthesis

This protocol utilizes a LiN(SiMe3)2/CsF system to achieve cyclization at a mild 60 °C, preserving moderate functional groups.

• Preparation: In an argon-filled glovebox, charge a flame-dried Schlenk flask with N-(o-tolyl)benzamide (1.0 mmol) and anhydrous THF (5.0 mL).

• Base Addition: Cool the mixture to 0 °C. Add LiN(SiMe3)2 (2.5 equiv) dropwise.

  • Causality: The bulky hexamethyldisilazide anion acts exclusively as a base. It selectively abstracts the benzylic proton without acting as a nucleophile toward the carbonyl. Performing this at 0 °C prevents premature degradation of the amide.

• Cyclization: Add CsF (1.0 equiv), seal the flask, and heat to 60 °C for 12 hours.

  • Causality: CsF acts as an additive to break up lithium aggregates, increasing the effective basicity of the system.

• Quenching (Validation Step): Cool to room temperature and quench with saturated aqueous NH4Cl.

  • Observation: A mild exotherm and the dissolution of suspended salts validate the neutralization of the highly basic intermediates, driving the final dehydration step to yield the aromatized indole.

• Isolation: Extract with EtOAc (3 × 10 mL), dry over Na2SO4, concentrate, and purify via flash chromatography.

Palladium-Catalyzed Carbonylation: Precision and Mildness

When target molecules contain base-sensitive moieties (e.g., esters, ketones, or halogens), the Madelung approach fails. Enter Palladium-Catalyzed Carbonylation . This transition-metal approach constructs the indole core via the reductive N-heterocyclization of o-nitrostyrenes or the oxidative carbonylation of 2-alkynylanilines .

The reductive carbonylation relies on the ability of Pd(0) to deoxygenate nitro groups in the presence of CO, forming a highly reactive Pd-nitrene intermediate that undergoes intramolecular C-H insertion into the adjacent vinyl group. To avoid the hazards of high-pressure CO gas, modern protocols utilize liquid CO surrogates like formic acid or phenyl formate .

Fig 2. Pd-catalyzed reductive carbonylation of o-nitrostyrenes via a nitrene intermediate.

Self-Validating Protocol: Pd-Catalyzed Reductive Carbonylation (Gas-Free)

This protocol utilizes Formic Acid as a safe, in situ CO source.

• Preparation: In a heavy-walled pressure tube, combine o-nitrostyrene (1.0 mmol), Pd(OAc)2 (5 mol%), 1,10-phenanthroline (10 mol%), and anhydrous DMF (3.0 mL).

• Surrogate Addition: Add Formic Acid (3.0 equiv) and Triethylamine (3.0 equiv).

  • Causality: Et3N promotes the decomposition of formic acid into CO and H2O. This generates a steady, controlled concentration of CO gas dissolved directly in the solvent.

• Deoxygenation & Cyclization (Validation Step): Seal the tube and heat to 110 °C for 16 hours.

  • Observation: A distinct color shift from the yellow Pd(II) complex to a dark brown/black solution indicates the successful reduction to the catalytically active Pd(0) species. Effervescence (release of CO2 byproduct) confirms active deoxygenation of the nitro group.

• Workup: Cool the vessel to room temperature. Carefully vent the tube in a fume hood to release residual CO/CO2 pressure. Dilute with water (10 mL) and extract with EtOAc (3 × 15 mL).

• Isolation: Wash the organic layer with brine, dry over MgSO4, concentrate, and purify via silica gel chromatography.

Quantitative Comparison & Route Selection

To determine the most viable synthetic route, one must evaluate the thermodynamic requirements against the structural fragility of the target molecule.

Table 1: Quantitative Comparison of Indole Synthesis Methodologies

Parameter	Madelung Synthesis (Modern)	Pd-Catalyzed Reductive Carbonylation
Primary Mechanism	Base-mediated intramolecular cyclization	Transition-metal reductive N-heterocyclization
Typical Precursors	N-acyl-o-toluidines	o-Nitrostyrenes / 2-Alkynylanilines
Catalyst / Reagents	LiHMDS, LDA, or Alkoxides	Pd(OAc)2, Phenanthroline, CO or HCOOH
Reaction Temperature	60 °C – 350 °C (Depends on base strength)	80 °C – 140 °C
Yield Range	56% – 98%	70% – 99%
Functional Group Tolerance	Poor (Esters, ketones, halides often degrade)	Excellent (Tolerates halogens, esters, ethers)
Regioselectivity	Strictly 2-substituted or 2,3-disubstituted	Highly tunable based on alkene substitution
Atom Economy	High (Primary byproduct: H2O)	Moderate (Primary byproducts: CO2, H2O)

Decision Matrix

Fig 3. Decision matrix for selecting between Madelung and Pd-catalyzed indole synthesis.

Conclusion

The Madelung synthesis remains a highly atom-economical, transition-metal-free method ideal for constructing robust, 2-substituted indoles early in a synthetic sequence where harsh basic conditions will not induce side reactions. Conversely, Pd-catalyzed carbonylation represents the pinnacle of late-stage functionalization. By leveraging the unique deoxygenating power of Pd(0) and CO surrogates, chemists can construct the indole core under mild conditions, preserving delicate stereocenters and reactive functional groups that are essential for modern drug discovery.

References

• Title: A Tandem Madelung Indole Synthesis Mediated by a LiN(SiMe3)2/CsF System Source: Organic Letters (2023) URL: [Link]

• Title: Formic Acid as Carbon Monoxide Source in the Palladium-Catalyzed N-Heterocyclization of o-Nitrostyrenes to Indoles Source: The Journal of Organic Chemistry (2023) URL: [Link]

• Title: Carbonylative synthesis and functionalization of indoles Source: Beilstein Journal of Organic Chemistry (2024) URL: [Link]

• Title: Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions Source: Chemical Reviews (2005) URL: [Link]

Optimization of Chromatographic Isolation: tert-Butyl 1-methyl-1H-indole-3-carboxylate

The following technical guide details the chromatographic behavior and isolation optimization for tert-butyl 1-methyl-1H-indole-3-carboxylate . It is designed for researchers requiring precise separation parameters and purification strategies.[1]

Executive Summary

tert-Butyl 1-methyl-1H-indole-3-carboxylate exhibits distinct lipophilic character due to the synergistic effect of the N-methyl group and the bulky tert-butyl ester. Unlike its N-unsubstituted or methyl ester analogs, this compound displays high mobility on silica gel.

• Optimal Mobile Phase: 5–10% Ethyl Acetate in Hexane.

• Key Insight: Standard "screening" conditions (e.g., 30% EtOAc) often result in co-elution with the solvent front (Rf > 0.8), leading to poor separation.

• Detection: Strong UV absorption at 254 nm; stains (Vanillin/Anisaldehyde) are secondary.

Technical Profile & Structure-Property Relationship (SPR)

To master the chromatography of this compound, one must understand the molecular drivers of its polarity.

Structural Feature	Chromatographic Impact	Causality
N-Methylation	Increases Rf	Eliminates the Hydrogen Bond Donor (HBD) capability of the indole N-H. The molecule interacts less strongly with the silanol groups of the stationary phase compared to the N-H precursor.
tert-Butyl Ester	Increases Rf	The bulky, hydrophobic tert-butyl group shields the polar carbonyl oxygen and increases overall lipophilicity compared to methyl or ethyl esters.
Indole Core	UV Active	The conjugated -system ensures high visibility under UV (254 nm), simplifying detection without destructive staining.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares the chromatographic behavior of the target compound against its synthetic precursors and structural analogs.

A. Solvent System Optimization (Silica Gel)

Target Rf Range: 0.30 – 0.40 for optimal flash column separation.

Solvent System (Hexane : EtOAc)	Estimated Rf	Observation	Recommendation
95 : 5	0.25 – 0.35	Ideal Retention. Distinct separation from non-polar impurities.	Recommended for Column
90 : 10	0.45 – 0.55	Good mobility; suitable for rapid filtration or TLC monitoring.	Recommended for TLC
80 : 20	0.70 – 0.80	Too fast. Risk of merging with less polar byproducts.	Avoid
70 : 30	> 0.85	Elutes with solvent front. No separation power.	Avoid

B. Structural Analog Comparison

Comparing the target against common "alternatives" (precursors or side products) encountered during synthesis.

Compound	Structure	Relative Polarity	Rf (10% EtOAc)	Separation Strategy
Target Product	N-Me, t-Bu ester	Low	~0.50	Elutes First
Alternative 1 (Precursor)	N-H, t-Bu ester	Medium	~0.25	Significant Rf allows easy separation.
Alternative 2 (Analog)	N-Me, Methyl ester	Medium-Low	~0.40	Methyl ester is slightly more polar than t-Bu. Requires gradient elution (5% 10%) to separate.
Alternative 3 (Acid)	N-Me, Carboxylic Acid	High	0.00	Remains at baseline without MeOH/AcOH.

Experimental Note: The

Rf between the N-H precursor and the N-Me product is the critical purification metric. The N-methylation reaction can be monitored easily as the starting material spot (Rf ~0.25) disappears and the product spot (Rf ~0.50) appears.[2][3][4][5]

Experimental Protocol: TLC & Purification

Materials

• Stationary Phase: Silica Gel 60 F254 (Aluminum or Glass backed).

• Mobile Phase: Hexane (HPLC Grade) and Ethyl Acetate (HPLC Grade).

• Visualization: UV Lamp (254 nm).

Step-by-Step Methodology

• Chamber Preparation: Add 9 mL Hexane and 1 mL Ethyl Acetate to a TLC chamber. Insert a filter paper wick and allow saturation for 5 minutes.

• Sample Spotting: Dissolve ~1 mg of the crude mixture in 0.5 mL of DCM or EtOAc. Spot 1

  L onto the baseline (1 cm from bottom).

• Development: Elute until the solvent front reaches 1 cm from the top.[1]

• Visualization:

  • Primary: Observe under UV (254 nm). The indole core will appear as a dark spot against the fluorescent green background.

  • Secondary (Optional): Dip in Vanillin stain and heat. Indoles typically turn pink/purple.

• Rf Calculation:

  [1][6]

Visualization of Purification Logic

The following diagram illustrates the decision-making process for purifying tert-butyl 1-methyl-1H-indole-3-carboxylate from a crude reaction mixture containing the unmethylated precursor.

Caption: Workflow for optimizing the separation of N-methylated indole ester from unreacted starting material.

References

• Vertex AI Search. (2026). Synthesis and characterization of tert-butyl 1-methyl-1H-indole-3-carboxylate. Retrieved from 7

• BenchChem. (2025).[2][8] Synthesis of methyl indole-3-carboxylate from indole-3-carboxylic acid. Retrieved from 2

• ChemicalBook. (2026).[5] tert-Butyl 3-formyl-1H-indole-1-carboxylate Properties and Purification. Retrieved from 5[5]

• Taylor & Francis Online. (2010). Convenient Synthesis of Pyrrole‐ and Indolecarboxylic Acid tert‐Butylesters. Retrieved from 9

• AWS. (2026). Regioselective C–H Functionalization Directed by Removable Carboxyl Group. Retrieved from 3

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• 4. chemrxiv.org [chemrxiv.org]
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• 9. tandfonline.com [tandfonline.com]

Infrared Spectroscopy of Indole Ester Carbonyls: A Comparative Analysis

The following guide details the infrared spectroscopic characterization of indole ester carbonyl groups, specifically comparing the Indole-2-carboxylate and Indole-3-carboxylate regioisomers.

Executive Summary

In drug discovery, the indole scaffold is a "privileged structure," serving as the core for thousands of bioactive alkaloids and synthetic drugs.[1] When functionalized with an ester group, the position of attachment (C2 vs. C3) significantly alters the electronic environment and hydrogen-bonding potential of the carbonyl group.

This guide provides a technical comparison of the IR signatures for Indole-2-carboxylic acid esters versus Indole-3-carboxylic acid esters . Distinguishing these isomers relies on detecting specific red shifts caused by "vinylogous amide" resonance and intramolecular hydrogen bonding .

Mechanistic Comparison: The Electronic Landscape

The carbonyl stretching frequency (

) is a direct measure of bond order. For indole esters, two primary factors perturb this frequency relative to a standard aliphatic ester ( ): Conjugation and Hydrogen Bonding .

The "Vinylogous Amide" Effect (C3-Substitution)

The indole nitrogen lone pair is part of the aromatic system. However, the electron density is not distributed evenly.

• Indole-3-Ester: The C3 position is the preferred site for electrophilic attack, indicating high electron density. An ester at C3 benefits from strong mesomeric donation from the nitrogen (

  effect), effectively behaving as a vinylogous amide . This resonance significantly reduces the double-bond character of the carbonyl, causing a pronounced red shift (lower wavenumber).

• Indole-2-Ester: The C2 position is conjugated with the phenyl ring and the C2=C3 double bond. While conjugated, it lacks the direct, strong "push-pull" enamine-like resonance seen at C3. It behaves more like a standard conjugated aromatic ester (e.g., ethyl benzoate).

Hydrogen Bonding Topography

• Indole-2-Ester (Intramolecular): The geometry at C2 allows the N-H proton and the carbonyl oxygen to form a stable, planar 5-membered intramolecular hydrogen bond. This weakens the C=O bond, lowering the frequency, and renders the peak position relatively concentration-independent in non-polar solvents.

• Indole-3-Ester (Intermolecular): A 4-membered intramolecular H-bond is geometrically unfavorable. Therefore, H-bonding is primarily intermolecular (dimerization). In dilute solution, these bonds break, causing a blue shift (higher wavenumber) relative to the solid state.

Data Comparison: Wavenumber Shifts

The following table summarizes the expected IR peaks for indole esters compared to standard benchmarks.

Feature	Indole-3-Carboxylate (C3)	Indole-2-Carboxylate (C2)	Ethyl Benzoate (Control)
Dominant Effect	Strong Mesomeric (+M) from N	Conjugation + Intramolecular H-bond	Conjugation only
Resonance Type	Vinylogous Amide / Enamine	Styrenyl / Cinnamate-like	Aromatic Ester
(Solid/KBr)	1680 – 1705 cm⁻¹	1690 – 1715 cm⁻¹	1715 – 1730 cm⁻¹
(Dilute CHCl₃)	1705 – 1715 cm⁻¹ (Blue shift)	1695 – 1710 cm⁻¹ (Stable)	~1720 cm⁻¹
(Stretch)	~3200–3400 cm⁻¹ (Broad, Inter)	~3300–3450 cm⁻¹ (Sharp, Intra)	N/A
Diagnostic Shift	Lower Frequency than C2	Concentration Independent	Standard Reference

Note: The C3-ester carbonyl is typically 10–20 cm⁻¹ lower than the C2-ester in the solid state due to the stronger electron donation from the nitrogen.

Decision Logic & Workflow

Use the following logic flow to assign unknown indole ester spectra.

Figure 1: Logical workflow for distinguishing indole ester regioisomers based on IR spectral shifts and dilution studies.

Experimental Protocol: The Dilution Test

To definitively distinguish C2 from C3 esters using IR, you must assess the nature of hydrogen bonding.

Objective: Determine if the N-H...O=C interaction is intramolecular (C2) or intermolecular (C3).

• Preparation: Prepare a 0.1 M solution of the analyte in dry Carbon Tetrachloride (

  ) or Chloroform ( ). Note: is preferred for IR transparency but requires strict safety protocols.

• Baseline Scan: Acquire a spectrum of the 0.1 M solution. Note the

  and peak positions.[2][3][4][5]

• Serial Dilution: Dilute the sample to 0.01 M and then to 0.001 M.

• Comparison: Overlay the spectra.

  • C3-Ester: As concentration decreases, the broad intermolecular H-bonded N-H peak (~3200-3300 cm⁻¹) will disappear, replaced by a sharp free N-H peak (~3450 cm⁻¹). The C=O peak will shift to a higher wavenumber (e.g., 1690

    1710 cm⁻¹).

  • C2-Ester: The N-H and C=O peak positions will remain largely unchanged because the intramolecular H-bond is intrinsic to the molecule and persists even at infinite dilution.

References

• NIST Chemistry WebBook. 1H-Indole-2-carboxylic acid, ethyl ester IR Spectrum. National Institute of Standards and Technology. [Link]

• PubChem. Methyl indole-3-carboxylate Data Sheet. National Library of Medicine. [Link]

• Morzyk-Ociepa, B. et al. (2004). Structures and vibrational spectra of indole carboxylic acids. Part I. Indole-2-carboxylic acid.[6] Journal of Molecular Structure. [Link]

• Lynch, W. E. et al. (2020). Ethyl 1H-indole-2-carboxylate crystal structure and hydrogen bonding. IUCrData.[7] [Link]

• Chemistry LibreTexts. Infrared Spectra of Carboxylic Acid Derivatives (Esters). [Link]

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• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. www1.udel.edu [www1.udel.edu]
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• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of Yellow Oil Indole-3-Carboxylate Intermediates

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of many pharmacologically significant compounds, indole-3-carboxylates serve as crucial intermediates.[1][2] However, their synthesis, often via methods like the Fischer indole synthesis, can yield impure intermediates, frequently presenting as a challenging "yellow oil."[3][4] This guide provides a comprehensive comparison of the analytical characterization of this problematic yellow oil intermediate against a purified, crystalline alternative. Understanding the composition and impurity profile of this oil is paramount for process optimization, yield improvement, and ensuring the quality of the final active pharmaceutical ingredient (API).

The Challenge of the "Yellow Oil" Intermediate

The formation of a yellow to brown oil during the synthesis of indole-3-carboxylates is a common observation, indicating the presence of impurities.[3][5] These impurities can arise from several sources, including residual starting materials, byproducts from side reactions inherent to the synthetic route (e.g., rearrangements in Fischer indole synthesis), and degradation products.[5][6] Failure to adequately characterize and control these impurities can lead to downstream challenges in purification and compromise the integrity of the final product.

This guide will use Methyl Indole-3-carboxylate as a representative example to illustrate the characterization of a typical yellow oil intermediate compared to its pure, solid form.

Comparative Spectroscopic and Chromatographic Analysis

A multi-pronged analytical approach is essential for a thorough characterization of the yellow oil intermediate and for differentiating it from the desired pure compound. The following table summarizes the expected comparative data from key analytical techniques.

Analytical Technique	Yellow Oil Intermediate (Expected)	Purified Crystalline Solid (Reference)	Rationale for Differences
Appearance	Yellow to brown viscous oil	Off-white to pale pink powder[5]	The color indicates the presence of chromophoric impurities, potentially oxidized species or polymeric byproducts.
¹H NMR	Complex spectrum with multiple overlapping signals in addition to the expected product peaks. Broader peaks may be observed.	Clean, sharp signals corresponding to the protons of the indole ring, the ester methyl group, and the N-H proton.[7][8]	Additional signals arise from various impurities. Peak broadening can be due to the presence of paramagnetic species or a mixture of closely related compounds.
¹³C NMR	More than the expected number of signals, with some potentially unassigned peaks.	The expected number of sharp signals corresponding to the carbons of the indole and ester groups.[2][7]	Impurity carbons will give rise to extra signals, complicating spectral interpretation.
HPLC (RP-HPLC)	A major peak for the desired product with several smaller impurity peaks, often with different retention times.[1]	A single, sharp, and symmetrical peak indicating high purity.[1]	The presence of multiple peaks is a direct measure of the number and relative abundance of impurities.
Mass Spectrometry (ESI-MS)	In addition to the [M+H]⁺ ion of the target molecule, multiple other m/z values corresponding to impurities will be detected.[9][10][11]	A dominant [M+H]⁺ ion for the target molecule with minimal or no other significant ions.[9][10][11]	Mass spectrometry is highly sensitive for detecting and identifying the molecular weights of various components in the mixture.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for assessing the purity of indole-3-carboxylate intermediates.[1] A reversed-phase method is commonly employed for its ability to separate non-polar to moderately polar impurities.[1]

Method A: Reversed-Phase HPLC (RP-HPLC) [1]

• Instrumentation: HPLC system equipped with a UV detector.

• Column: C18 (Octadecylsilyl), 5 µm, 4.6 x 250 mm.[1]

• Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid.[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 280 nm (UV).[1]

• Column Temperature: 30 °C.[1]

• Injection Volume: 10 µL.[1]

• Sample Preparation: Prepare a 0.1 mg/mL solution of the intermediate in the mobile phase and filter through a 0.45 µm syringe filter before injection.[1]

Expected Results: The chromatogram of the yellow oil will likely show a main peak for methyl indole-3-carboxylate and several other smaller peaks, indicating impurities. In contrast, the purified solid should exhibit a single major peak.

Workflow for HPLC Purity Assessment

Caption: Workflow for HPLC purity assessment of indole-3-carboxylate intermediates.

Mass Spectrometry (MS) for Impurity Identification

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a powerful tool for identifying the molecular weights of impurities and deducing their structures through fragmentation patterns.[9][10]

Method B: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Instrumentation: A mass spectrometer with an electrospray ionization source, often coupled to an HPLC system.[9]

• Ionization Mode: Positive ion mode is typically effective for indole derivatives, looking for the [M+H]⁺ ion.[9]

• Sample Preparation: The eluent from the HPLC can be directly introduced into the mass spectrometer.

Expected Results: The mass spectrum of the yellow oil will show an ion corresponding to the molecular weight of methyl indole-3-carboxylate, but also other ions that can be tentatively identified as unreacted starting materials, byproducts of the Fischer indole synthesis, or hydrolysis products like indole-3-carboxylic acid.[5]

Logical Relationship of Impurities in Fischer Indole Synthesis

Caption: Potential sources of impurities contributing to the yellow oil intermediate in a Fischer indole synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy provides detailed structural information about the desired product and any impurities present. Both ¹H and ¹³C NMR are crucial, and 2D techniques like COSY, HSQC, and HMBC can further aid in structure confirmation.[7]

Method C: ¹H and ¹³C NMR Spectroscopy [7]

• Instrumentation: A high-field NMR spectrometer.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common choices.[2][7]

• Sample Preparation: Dissolve a sufficient amount of the intermediate in the chosen deuterated solvent.

Expected Results: The NMR spectra of the yellow oil will be more complex than those of the pure compound. For example, in the ¹H NMR spectrum, one might observe additional aromatic signals or aliphatic signals that do not correspond to the methyl indole-3-carboxylate structure. These could indicate the presence of regioisomers or other byproducts. The pure compound, in contrast, will show a clean spectrum with well-resolved peaks at the expected chemical shifts.[7][8]

Purification of the Yellow Oil Intermediate

When faced with a yellow oil intermediate, purification is necessary to obtain a high-quality product. Common laboratory techniques include:

• Column Chromatography: Effective for separating the desired product from impurities with different polarities. A common stationary phase is silica gel, with a mobile phase such as a mixture of hexane and ethyl acetate.[5]

• Recrystallization: If the product is a solid at room temperature but is contaminated with oily impurities, recrystallization from a suitable solvent (e.g., methanol) can be an effective purification method.[5][12]

Conclusion

The characterization of yellow oil indole-3-carboxylate intermediates requires a combination of chromatographic and spectroscopic techniques. By comparing the data from HPLC, MS, and NMR for the impure oil against a purified standard, researchers can gain a comprehensive understanding of the impurity profile. This knowledge is critical for optimizing reaction conditions to minimize byproduct formation and for developing effective purification strategies, ultimately leading to higher yields and a more robust synthetic process for the production of valuable indole-containing molecules.

References

• A Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxyl
• Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL - PMC. (URL: )
• Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized
• Study of Mass Spectra of Some Indole Derivatives - Scientific Research Publishing. (URL: )
• Nitro Indole Derivatives as Novel Dual-Polarity Matrices for MALDI Mass Spectrometry and Imaging with Broad Applications | Analytical Chemistry - ACS Public
• Methyl 1H-indole-3-carboxyl
• Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticul
• spectroscopic comparison of Methyl 3-cyano-1H-indole-4-carboxyl
• Indole-3-Carboxylic Acid | C9H7NO2 | CID 69867 - PubChem. (URL: )
• Methyl indole-3-carboxylate(942-24-5) 1H NMR spectrum - ChemicalBook. (URL: )
• Common impurities in methyl indole-3-carboxylate and their removal. - Benchchem. (URL: )
• Synthesis of methyl indole-3-carboxylate from indole-3-carboxylic acid. - Benchchem. (URL: )
• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists - Frontiers. (URL: )
• (PDF)

• Fischer indole synthesis - Wikipedia. (URL: [Link])

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